1-Phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione

• CAS: 710-97-4

Core Science & Biosynthesis

Structural Dynamics and Synthetic Utility of 1-Phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione

Topic: 1-Phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione Format: Technical Guide / Whitepaper Audience: Medicinal Chemists, Synthetic Organic Chemists, and Drug Discovery Researchers

Executive Summary

1-Phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione represents a privileged scaffold in organic synthesis, characterized by the fusion of a highly strained cyclopropane ring with a cyclic anhydride. This "donor-acceptor" substituted system serves as a critical intermediate for accessing conformationally restricted amino acids (specifically glutamate analogs) and functionalized pyrrolidinones.

For the medicinal chemist, this molecule offers a unique combination of rigid stereochemical control and tunable reactivity . The anhydride moiety provides an electrophilic handle for regioselective ring-opening, while the cyclopropane ring imparts specific vector constraints essential for mapping G-protein coupled receptor (GPCR) pharmacophores.

Structural Architecture and Physicochemical Profile

Geometric Constraints

The molecule adopts a rigid bicyclic "book-shape" geometry. The fusion of the three-membered cyclopropane ring and the five-membered anhydride ring is strictly cis. A trans-fusion is geometrically prohibited due to the immense ring strain it would impose on the anhydride bridge.

• Bridgehead Quaternary Center (C1): The C1 position bears the phenyl substituent. This quaternary center creates significant steric bulk, differentiating the electronic and steric environment of the two carbonyl groups (C2 and C4).

• Ring Strain: The cyclopropane ring possesses approximately 27 kcal/mol of strain energy. The fusion to the planar anhydride further distorts the bond angles, increasing reactivity toward nucleophiles compared to non-strained anhydrides (e.g., succinic anhydride).

Physicochemical Properties

The following data summarizes the core properties of the anhydride and its direct precursor (the diacid).

Property	Value / Characteristic	Notes
Molecular Formula	C₁₁H₈O₃	Anhydride form
Molecular Weight	188.18 g/mol
Physical State	Crystalline Solid	White to off-white needles
Melting Point	138–140 °C	(Data for the precursor cis-diacid; anhydride typically lower)
Solubility	DCM, THF, EtOAc	Hydrolyzes in water/protic solvents
¹H NMR Signature	Cyclopropane doublet (~2.0-3.0 ppm)	Distinctive high-field doublet for H5 and H6 protons
IR Spectrum	1780, 1850 cm⁻¹	Characteristic doublet for cyclic anhydrides (sym/asym stretch)

Synthetic Pathways[5][6]

The synthesis of 1-phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione relies on the construction of the cyclopropane core followed by anhydride formation. The most robust method involves the transition-metal catalyzed cyclopropanation of styrene.

The Diazoacetate Route

This pathway allows for stereoselective control (using chiral catalysts) and scalability.

• Cyclopropanation: Reaction of styrene with ethyl diazoacetate (EDA) using a Rhodium(II) or Copper(I) catalyst yields the ethyl 2-phenylcyclopropane-1-carboxylate.

• Functionalization: A second carboxylation (often via lithiation/trapping or using diethyl diazomalonate initially) is required to establish the 1,2-dicarboxylic acid framework.

• Hydrolysis & Dehydration: The diester is saponified to the cis-diacid. Crucial Step: The cis-diacid is dehydrated using acetic anhydride or acetyl chloride to close the anhydride ring.

Note on Stereochemistry: The trans-diacid cannot form the anhydride directly.[1] It must be isomerized to the cis-form (often thermally or via base catalysis) prior to or during the dehydration step.

Figure 1: Synthetic workflow from styrene to the target anhydride.[1][2][3][4][5][6][7] The critical bottleneck is the stereochemical requirement for a cis-configuration to permit anhydride ring closure.

Reactivity & Mechanistic Pathways[12]

The core utility of this molecule lies in its Regioselective Ring Opening (RRO) . The anhydride contains two carbonyl electrophiles (C2 and C4) that are chemically distinct due to the phenyl group at C1.

Nucleophilic Attack: Steric vs. Electronic Control

When a nucleophile (Nu⁻) approaches the anhydride:

• Path A (Attack at C2): This carbonyl is adjacent to the quaternary C1-Phenyl center. It is sterically hindered.[8]

• Path B (Attack at C4): This carbonyl is adjacent to the tertiary C5-H center. It is sterically accessible.

Outcome: Under standard conditions (neutral/basic), sterics dominate . The nucleophile attacks C4.

• Product: The bond between C4 and the central Oxygen breaks. The nucleophile attaches to C4. The central Oxygen becomes a carboxylate at C2 (adjacent to the Phenyl).

• Resulting Structure:

  -amide or -ester acid, where the carboxylic acid is geminal to the phenyl group.

Friedel-Crafts Acylation

In the presence of Lewis Acids (e.g., AlCl₃) and an arene, the anhydride acts as an acylating agent. The regioselectivity mimics the nucleophilic attack, favoring acylation at the less hindered carbonyl, yielding

-keto acids useful for further heterocycle synthesis.

Figure 2: Regioselectivity of nucleophilic ring opening. Steric hindrance from the C1-phenyl group directs the incoming nucleophile to the C4 carbonyl, resulting in the major product.

Experimental Protocol: Synthesis of the Anhydride

Objective: Preparation of 1-phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione from cis-1-phenylcyclopropane-1,2-dicarboxylic acid.

Reagents:

• cis-1-phenylcyclopropane-1,2-dicarboxylic acid (10.0 mmol)

• Acetic Anhydride (50.0 mmol, 5 equiv.)

• Acetyl Chloride (Optional, catalytic)

Methodology:

• Setup: Equip a 50 mL round-bottom flask with a magnetic stir bar and a reflux condenser protected by a CaCl₂ drying tube or N₂ line.

• Addition: Charge the flask with the cis-diacid (2.06 g) and acetic anhydride (~5 mL).

• Reflux: Heat the mixture gently to reflux (140 °C bath temperature). The solid acid should dissolve within 15–30 minutes as the reaction proceeds. Maintain reflux for 2 hours.

  • Mechanism:[2][9][8][10][11] The acetic anhydride acts as a dehydrating agent, forming the cyclic anhydride and releasing acetic acid.

• Isolation:

  • Cool the mixture to room temperature.

  • Remove excess acetic anhydride and acetic acid under reduced pressure (rotary evaporator) to yield a solid residue.

  • Purification: Recrystallize the crude solid from a mixture of dry Toluene/Hexane or DCM/Hexane.

• Validation:

  • Check IR for the disappearance of the broad -OH stretch (acid) and appearance of the anhydride doublet (1780/1850 cm⁻¹).

Pharmaceutical Applications

Metabotropic Glutamate Receptor (mGluR) Ligands

The 1-phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione scaffold is a precursor to conformationally constrained glutamate analogs (e.g., PCCG - phenylcarboxycyclopropylglycine).

• Mechanism: By locking the glutamate backbone into a cyclopropane ring, the molecule restricts the conformational space, allowing for selective binding to specific mGluR subtypes (e.g., mGluR2 agonists for schizophrenia treatment).

• Synthesis Link: The anhydride is opened with ammonia or protected amines, followed by Curtius rearrangement or Hofmann degradation to install the amino group while retaining the cyclopropane stereochemistry.

Peptidomimetics

The rigid cyclopropane core serves as a "kink" inducer in peptide backbones. Incorporating this scaffold into peptide chains can stabilize

-turns, improving the metabolic stability and bioavailability of peptide drugs.

References

• Synthesis of Phenylcyclopropanes

  • Davies, H. M. L., & Bruzinski, P. R. (2021). Asymmetric Cyclopropanation of Styrenes. Organic Syntheses.[1]

  • (General reference for Rh-catalyzed cyclopropanation).

• Reactivity of Cyclopropane Anhydrides

  • Ebner, C., et al. (2011). Stereoselective Synthesis of Aminocyclopropanes via Ring Opening of Cyclopropane Carboxylic Anhydrides. Chemistry - A European Journal.

• mGluR Ligand Development

  • Monn, J. A., et al. (1996). Synthesis and Metabotropic Glutamate Receptor Activity of 2,4-Dicarboxycyclopropylglycines. Journal of Medicinal Chemistry.

• General Physical Properties

  • PubChem Compound Summary for 1-Phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione.

Sources

• 1. researchgate.net [researchgate.net]
• 2. web.alfredstate.edu [web.alfredstate.edu]
• 3. docentes.fct.unl.pt [docentes.fct.unl.pt]
• 4. Page loading... [wap.guidechem.com]
• 5. prepchem.com [prepchem.com]
• 6. chemrxiv.org [chemrxiv.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. papers.ssrn.com [papers.ssrn.com]
• 11. Convenient synthesis, characterization and biological evaluation of novel 1-phenylcyclopropane carboxamide derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

1-phenylcyclopropane-1,2-dicarboxylic anhydride CAS number and synonyms

This technical guide details the chemical identity, synthesis, reactivity, and applications of 1-phenylcyclopropane-1,2-dicarboxylic anhydride , a specialized bicyclic building block used in the synthesis of conformationally restricted amino acids and SNRI therapeutics.

Part 1: Chemical Identity & Physiochemical Properties[1]

This compound represents a rigidified dicarboxylic acid derivative where the cyclopropane ring imparts specific stereochemical constraints, making it valuable for mapping receptor binding pockets (e.g., glutamate receptors) and synthesizing norepinephrine reuptake inhibitors.

Property	Data
CAS Registry Number	710-97-4
IUPAC Name	1-Phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione
Synonyms	1-Phenylcyclopropane-1,2-dicarboxylic anhydride; (1S,5R)-1-phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione
Molecular Formula	C₁₁H₈O₃
Molecular Weight	188.18 g/mol
Stereochemistry	Exists predominantly as the cis-fused isomer due to the geometric strain required to bridge the trans-dicarboxylates.[1]
Parent Acid CAS	55221-23-3 (cis-1-Phenylcyclopropane-1,2-dicarboxylic acid)

Structural Analysis

The molecule features a 3-oxabicyclo[3.1.0]hexane core.[1] The phenyl group at the C1 bridgehead creates a quaternary center, significantly influencing the steric environment of the adjacent carbonyl (C2). This asymmetry is critical for regioselective ring-opening reactions.

Part 2: Synthetic Pathways[1]

The synthesis of 1-phenylcyclopropane-1,2-dicarboxylic anhydride typically proceeds via the formation of the parent cis-dicarboxylic acid, followed by dehydration.

Route A: Cyclopropanation of Phenylmaleic Derivatives (Primary Route)

This pathway ensures the cis configuration required for anhydride formation.

• Precursor Formation: Reaction of phenylmaleic anhydride with diazomethane yields a pyrazoline intermediate.

• Extrusion: Thermal or photolytic decomposition of the pyrazoline extrudes nitrogen (

  ) to collapse into the cyclopropane ring.

• Anhydride Maintenance: Since the starting material is an anhydride, the product often retains the anhydride functionality or is re-closed after hydrolysis.

Route B: Dehydration of the Diacid

If starting from cis-1-phenylcyclopropane-1,2-dicarboxylic acid (obtained via saponification of diesters), the anhydride is generated by thermal dehydration or chemical dehydrating agents.

DOT Diagram: Synthetic Logic

Caption: Synthesis via pyrazoline extrusion ensures retention of cis-stereochemistry.

Part 3: Reactivity Profile & Regioselectivity

The reactivity of 1-phenylcyclopropane-1,2-dicarboxylic anhydride is dominated by nucleophilic attack at the anhydride carbonyls. The presence of the bulky phenyl group at C1 creates a significant steric differentiation between the two carbonyls.

Nucleophilic Ring Opening

• Regioselectivity: Nucleophiles (amines, alkoxides) preferentially attack the C4 carbonyl (distal to the phenyl group) due to steric hindrance at C2.

• Product: This yields the 1-phenyl-1-carboxy-2-carbamoyl derivative (or ester equivalent), keeping the carboxylic acid on the quaternary carbon.

Friedel-Crafts Chemistry

The anhydride can serve as an acylating agent for aromatics, typically requiring Lewis acid catalysis (

). The rigid cyclopropane ring prevents simple conformational adaptation, often leading to unique acylation patterns compared to succinic anhydride.

DOT Diagram: Reactivity Map

Caption: Nucleophilic attack favors the less hindered C4 carbonyl.

Part 4: Applications in Drug Development

SNRI Scaffolds (Milnacipran Analogs)

The 1-phenylcyclopropane core is the structural foundation of Milnacipran , a serotonin-norepinephrine reuptake inhibitor (SNRI). The anhydride serves as a critical intermediate to access analogs with varying amide substituents.

• Workflow: Anhydride

  Ring Opening (Amine) Reduction (Acid to Alcohol/Amine) Cyclization or Functionalization.

Conformational Restriction of Glutamate

The compound acts as a precursor to 1-phenyl-2-aminocyclopropane-1-carboxylic acid derivatives. These are conformationally restricted analogs of glutamic acid, used to probe:

• mGluR (Metabotropic Glutamate Receptors): The rigid backbone locks the glutamate pharmacophore into specific bio-active conformations, allowing discrimination between receptor subtypes.

Part 5: Experimental Protocol

Protocol: Conversion of 1-Phenylcyclopropane-1,2-dicarboxylic Acid to the Anhydride

Note: This protocol assumes the starting material is the cis-diacid (CAS 55221-23-3).

Materials:

• cis-1-Phenylcyclopropane-1,2-dicarboxylic acid (1.0 eq)

• Acetic Anhydride (5.0 eq) or Acetyl Chloride (Excess)

• Toluene (Solvent, optional)

Methodology:

• Setup: Charge a flame-dried round-bottom flask with the cis-diacid.

• Addition: Add acetic anhydride (excess) under an inert atmosphere (

  ).

• Reflux: Heat the mixture to reflux (approx. 140°C) for 2–4 hours. Monitor by TLC (disappearance of the polar acid spot).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Remove excess acetic anhydride and acetic acid byproduct in vacuo (rotary evaporator with a high-vacuum pump and trap).

  • Critical Step: Avoid aqueous workup if possible to prevent hydrolysis back to the diacid.

• Purification: The residue is typically a solid. Recrystallize from dry toluene or a mixture of toluene/hexanes.

• Characterization:

  • IR: Look for characteristic doublet carbonyl stretches of a 5-membered cyclic anhydride (approx. 1850 cm⁻¹ and 1780 cm⁻¹).

  • ¹H NMR: Absence of carboxylic acid protons (-COOH); sharpening of cyclopropane ring protons.

References

• Sigma-Aldrich. 1-Phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione Product Data. Link

• PubChem. Compound Summary: 1-phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione (CAS 710-97-4). Link

• Japan Chemical Substance Dictionary (Nikkaji). J546.699G: (1S,5R)-1-phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione.[1] Link[1]

• Organic Syntheses. Cyclopropane-1,1-dicarboxylic acid (General Cyclopropanation Methodologies). Org. Synth. 1978 , 58, 131. Link

Sources

• 1. (1S,5R)-1-フェニル-3-オキサビシクロ[3.1.0]ヘキサン-2,4-ジオン | 化学物質情報 | J-GLOBAL 科学技術総合リンクセンター [jglobal.jst.go.jp]

A Senior Application Scientist's Guide to cis- and trans-1-Phenyl-1,2-cyclopropanedicarboxylic Anhydride

This technical guide provides an in-depth analysis of the stereoisomers of 1-phenyl-1,2-cyclopropanedicarboxylic anhydride, focusing on the critical differences between the cis and trans configurations. For researchers, medicinal chemists, and materials scientists, the rigid cyclopropane scaffold offers a unique tool for enforcing specific molecular conformations. Understanding the synthesis, characterization, and differential reactivity of these isomers is paramount to leveraging their full potential in advanced applications.

The Stereochemical Imperative: Why cis vs. trans Matters

The cyclopropane ring, a strained three-membered carbocycle, imposes significant geometric constraints on its substituents.[1] In 1-phenyl-1,2-cyclopropanedicarboxylic anhydride, the relative orientation of the two carboxyl-derived groups defines the isomer.

• cis-isomer : The two functional groups are on the same side of the cyclopropane ring. This proximity is crucial for the formation of the cyclic anhydride.

• trans-isomer : The groups are on opposite sides of the ring. This arrangement makes intramolecular anhydride formation sterically hindered and energetically unfavorable without isomerization.[2][3]

This fundamental structural difference dictates the molecule's shape, strain energy, and how it interacts with other molecules, influencing everything from reaction kinetics to biological activity.[4] The phenyl substituent further modulates electronic properties and provides a vector for additional molecular interactions.

Mandatory Visualization: Stereoisomer Structures

Caption: Structural comparison of the cis-anhydride and its trans-diacid precursor.

Stereoselective Synthesis: Controlling the Outcome

The synthesis of the desired isomer hinges on controlling the stereochemistry during the cyclopropanation step, which typically precedes anhydride formation. The anhydride is almost exclusively formed from the cis-dicarboxylic acid precursor due to the required proximity of the carboxyl groups.[2][3]

Synthesis of the Cyclopropane Core

A common and effective method involves the reaction of a styrene derivative with a diazoacetate, catalyzed by a transition metal complex (e.g., copper or rhodium). The choice of catalyst, ligands, and reaction conditions can influence the cis/trans ratio of the resulting cyclopropane dicarboxylate esters.[5]

Another powerful route is the alkylation of a phenylacetonitrile derivative with 1,2-dibromoethane using a strong base and a phase-transfer catalyst, which can then be hydrolyzed to the diacid.[6]

Anhydride Formation: A cis-Selective Process

Causality: The formation of a cyclic anhydride is an intramolecular dehydration reaction. For the five-membered anhydride ring to form without impossibly high strain, the two carboxylic acid groups must be positioned on the same side of the cyclopropane ring.[2][7] While the trans-diacid can be isomerized to the cis-diacid at very high temperatures, direct anhydride formation from the trans isomer is not a feasible pathway under standard conditions.[3]

Experimental Protocol: Synthesis of cis-1-Phenyl-1,2-cyclopropanedicarboxylic Anhydride

This protocol is a representative two-step procedure starting from the corresponding diester.

Step 1: Hydrolysis of Diethyl cis-1-Phenyl-1,2-cyclopropanedicarboxylate

• Setup: In a 250 mL round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 10.0 g of diethyl cis-1-phenyl-1,2-cyclopropanedicarboxylate in 100 mL of ethanol.

• Saponification: Add a solution of 8.0 g of potassium hydroxide in 20 mL of water to the flask.

• Reaction: Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Workup: After cooling to room temperature, remove the ethanol under reduced pressure using a rotary evaporator.

• Acidification: Dilute the remaining aqueous solution with 100 mL of water and cool in an ice bath. Carefully acidify to pH 1-2 by the slow addition of concentrated hydrochloric acid. A white precipitate of the dicarboxylic acid will form.

• Isolation: Collect the solid by vacuum filtration, wash with cold water until the filtrate is neutral, and dry under vacuum to yield cis-1-phenyl-1,2-cyclopropanedicarboxylic acid.

Step 2: Dehydration to the Anhydride

• Setup: Place 5.0 g of the dried cis-diacid into a 100 mL round-bottom flask with a magnetic stirrer.

• Dehydration: Add 25 mL of acetic anhydride to the flask.

• Reaction: Gently heat the mixture to 80-90 °C for 2 hours. The solid will dissolve as it converts to the anhydride.

• Isolation: Remove the excess acetic anhydride and acetic acid by-product under high vacuum.

• Purification: The resulting solid crude product can be purified by recrystallization from a suitable solvent system (e.g., toluene/hexane) to yield pure cis-1-phenyl-1,2-cyclopropanedicarboxylic anhydride.

Mandatory Visualization: Synthetic Workflow

Caption: General synthetic pathway to cis- and trans-isomers and anhydride formation.

Comparative Characterization

Distinguishing between the cis and trans isomers is readily accomplished using standard analytical techniques, primarily NMR spectroscopy. Their physical properties also show distinct differences.

Property	cis-1-Phenyl-1,2-cyclopropanedicarboxylic Anhydride	trans-1-Phenyl-1,2-cyclopropanedicarboxylic Acid	Rationale for Difference
Melting Point	Generally lower	Generally higher	The trans isomer can pack more efficiently into a crystal lattice due to higher symmetry and intermolecular hydrogen bonding, requiring more energy to melt.
¹H NMR (Cyclopropyl Protons)	Protons on C2 and C3 are chemically non-equivalent and exhibit a characteristic coupling constant (Jcis) typically in the range of 8-12 Hz.	Protons on C2 and C3 show a smaller coupling constant (Jtrans) typically in the range of 4-8 Hz.	The dihedral angle between cis protons is smaller than that between trans protons, leading to a larger coupling constant as described by the Karplus relationship.[8]
¹³C NMR	Fewer signals may be observed if molecular symmetry is high. The strained anhydride carbonyls have a characteristic chemical shift.	Due to lower symmetry (in chiral forms), all carbons may be unique. Carboxyl carbons have a distinct chemical shift.	Symmetry elements in the molecule reduce the number of unique carbon environments.
IR Spectroscopy	Shows two characteristic C=O stretches for an anhydride (symmetric and asymmetric) around 1865 cm⁻¹ and 1780 cm⁻¹.	Shows a broad O-H stretch (~3000 cm⁻¹) and a C=O stretch for a carboxylic acid (~1700 cm⁻¹).	The coupled carbonyl oscillators in the five-membered anhydride ring lead to two distinct stretching frequencies.
Reactivity	More reactive; the strained anhydride ring is susceptible to nucleophilic attack.	Less reactive; requires activation (e.g., conversion to acid chloride) for further transformations.	The inherent ring strain of the anhydride makes the carbonyl carbons more electrophilic and susceptible to ring-opening.[9]

Differential Reactivity and Applications

The true utility of these isomers is revealed in their subsequent chemical reactions. The cis-anhydride is a versatile intermediate, while the trans-diacid provides a different, more rigid structural element.

Ring-Opening of the cis-Anhydride

The strained anhydride ring readily undergoes nucleophilic attack by alcohols, amines, or other nucleophiles. This reaction is highly regioselective, typically occurring at the less sterically hindered carbonyl group, leading to the formation of mono-esters or mono-amides. This provides a powerful method for introducing new functionality in a stereocontrolled manner.

Applications in Drug Discovery and Medicinal Chemistry

The rigid cyclopropane scaffold is highly valued in drug design for its ability to lock flexible molecules into a specific, biologically active conformation.[1]

• Constrained Dipeptide Mimics: The 1,2-dicarboxylic acid moiety can serve as a rigid scaffold to mimic peptide turns, which are crucial for protein-protein interactions. By presenting amino acid side chains in a defined spatial orientation, these molecules can act as potent and selective enzyme inhibitors or receptor modulators.[10]

• Pharmacophore Scaffolding: The phenyl and carboxyl groups can be used as anchor points to position other pharmacophoric elements. The defined cis or trans geometry ensures that these elements are held in a precise relationship, enhancing binding affinity and selectivity for a biological target. Derivatives of phenylcyclopropane carboxylic acids have been investigated as potent ligands for various receptors.[11]

Mandatory Visualization: Divergent Reactivity

Caption: Divergent synthetic utility of cis-anhydride vs. trans-diacid isomers.

Conclusion

The stereoisomers of 1-phenyl-1,2-cyclopropanedicarboxylic anhydride and its diacid precursor represent more than a simple academic curiosity. They are precision tools for the modern chemical scientist. The ability to synthesize and isolate specific stereoisomers provides unparalleled control over three-dimensional molecular architecture. The cis-anhydride serves as a reactive handle for introducing functionality, while the trans-diacid provides a stable, rigid scaffold. For professionals in drug discovery, a deep understanding of the synthesis, properties, and reactivity of these isomers is essential for the rational design of next-generation therapeutics that rely on conformational constraint as a key design principle.

References

• Quora. (2021, August 10). Which geometrical, cis or trans, do you predict it is when carboxylic groups react to form an anhydride? [Online forum post]. Available: [Link]

• Vaia. Problem 51 The cis- and trans-butenedioic a... [Educational material]. Available: [Link]

• Chemistry Stack Exchange. (2020, May 18). What is the difference in dehydration of cis- and trans-1,2-cyclohexanedicarboxylic acid in anhydride formation? [Online forum post]. Available: [Link]

• Calderon, S. N., et al. (1994). Novel 1-phenylcycloalkanecarboxylic acid derivatives are potent and selective sigma 1 ligands. Journal of Medicinal Chemistry, 37(15), 2285-91. Available: [Link]

• Wilk, B. K., et al. (2016). Cyclopropane-1,2-dicarboxylic acids as new tools for the biophysical investigation of O-acetylserine sulfhydrylases by fluorimetric-based assay. Journal of Enzyme Inhibition and Medicinal Chemistry, 31(sup4), 111-119. Available: [Link]

• Zheng, J., et al. (2005). Cyclic anhydride ring opening reactions: theory and application. Journal of Biomedical Materials Research Part B: Applied Biomaterials, 75(1), 188-94. Available: [Link]

• Singh, R. K., & Danishefsky, S. (1977). Cyclopropane-1,1-dicarboxylic acid. Organic Syntheses, 56, 39. Available: [Link]

• Charette, A. B., & Gagnon, A. (2003). Stereoselective Cyclopropanation Reactions. Chemical Reviews, 103(4), 977-1050. Available: [Link]

• Toste, F. D., & Toste, F. D. (2017). Competitive Cationic Pathways and the Asymmetric Synthesis of 1,2-Disubstituted Cyclopropanes: Insight into the Cyclopropylcarbinyl Cation. (Doctoral dissertation, University of Notre Dame). Available: [Link]

• Singh, V., et al. (2012). Convenient synthesis, characterization and biological evaluation of novel 1-phenylcyclopropane carboxamide derivatives. Arabian Journal of Chemistry, 10(S2), S1652-S1658. Available: [Link]

• Badiani, K., Lightfoot, P., & Gani, D. (1996). Synthesis and mode of action of 1-substituted trans-cyclopropane 1,2-dicarboxylic acids: inhibitors of the methylaspartase reaction. Chemical Communications, (6), 675-677. Available: [Link]

• Sorm, F., et al. (1962). NUCLEAR MAGNETIC RESONANCE SPECTROCOPY. CYCLO PROPANE DERIVATES. Defense Technical Information Center. Available: [Link]

• Aliyeva, A. R., et al. (2018). SYNTHESIS OF ETHYL ESTERS OF PHENYL- AND P-PHENYL SUBSTITUTED CYCLOPROPANECARBOXYLIC ACIDS AND THEIR CONVERSION. CyberLeninka. Available: [Link]

Sources

• 1. curate.nd.edu [curate.nd.edu]
• 2. quora.com [quora.com]
• 3. vaia.com [vaia.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. cyberleninka.ru [cyberleninka.ru]
• 6. Convenient synthesis, characterization and biological evaluation of novel 1-phenylcyclopropane carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. apps.dtic.mil [apps.dtic.mil]
• 9. Cyclic anhydride ring opening reactions: theory and application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis and mode of action of 1-substituted trans-cyclopropane 1,2-dicarboxylic acids: inhibitors of the methylaspartase reaction - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 11. Novel 1-phenylcycloalkanecarboxylic acid derivatives are potent and selective sigma 1 ligands - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide: Cyclopropane-Fused Succinic Anhydride Derivatives

3-Oxabicyclo[3.1.0]hexane-2,4-dione: Synthesis, Reactivity, and Medicinal Utility[1]

Executive Summary & Core Significance

The 3-oxabicyclo[3.1.0]hexane-2,4-dione scaffold (commonly referred to as cyclopropane-fused succinic anhydride) represents a critical pharmacophore in modern medicinal chemistry.[1][2] Its significance lies in its ability to rigidly constrain the succinic moiety, locking the conformation of attached functional groups.

For drug development professionals, this scaffold offers three primary advantages:

• Conformational Restriction: It fixes the dihedral angles of the backbone, mimicking high-energy bioactive conformations of glutamate and aspartate.

• Metabolic Stability: The fused cyclopropane ring protects the adjacent carbonyls from rapid hydrolytic cleavage compared to flexible aliphatic chains.[1]

• Stereoelectronic Tuning: The strain inherent in the [3.1.0] bicyclic system (approx. 26 kcal/mol) activates the anhydride toward nucleophilic opening, allowing for highly regioselective desymmetrization.

Synthesis Strategies: From Precursors to the Anhydride

Synthesizing the anhydride core requires navigating the high ring strain. Direct cyclopropanation of maleic anhydride is possible but often suffers from lower yields due to the instability of the anhydride under carbenoid conditions. The industry-standard approach relies on a Stepwise Cyclization-Dehydration Strategy .[1]

2.1 Strategic Pathways (Visualized)

Caption: Comparative synthesis pathways. The diester-hydrolysis-dehydration route (solid lines) is thermodynamically preferred over direct anhydride functionalization.[1]

2.2 Detailed Experimental Protocol: The Carbanion Condensation Method

While diazo chemistry is common, the condensation of 2-chloropropanoic acid with acrylates (Mechehoud et al.) provides a robust, metal-free alternative that yields substituted derivatives with high diastereoselectivity.[1]

Objective: Synthesis of cis-1,5-dimethyl-3-oxabicyclo[3.1.0]hexane-2,4-dione.

Reagents:

• Ethyl methacrylate (1.0 equiv)

• 2-Chloropropanoic acid (1.0 equiv)[1]

• LDA (Lithium Diisopropylamide, 2.0 equiv)

• Acetyl Chloride (Excess)

• Solvents: THF/Hexane (anhydrous)

Step-by-Step Methodology:

• Enolate Formation: Cool a solution of LDA (2M in THF/hexane) to -80°C under nitrogen.[1] This cryogenic temperature is critical to prevent polymerization of the methacrylate.

• Condensation: Add 2-chloropropanoic acid dropwise. Stir for 30 minutes. Subsequently, add ethyl methacrylate slowly.[1]

  • Mechanism:[1][2][3][4][5][6] The dianion of the acid attacks the methacrylate (Michael addition), followed by intramolecular displacement of the chloride (Darzens-like ring closure).

• Hydrolysis & Acidification: Allow the mixture to warm to room temperature. Quench with dilute HCl. Extract the intermediate cyclopropane dicarboxylic acid.

• Cyclodehydration (The Critical Step): Dissolve the crude diacid in neat acetyl chloride (or acetic anhydride).[1] Stir at room temperature for 12-24 hours.

  • Why Acetyl Chloride? It acts as a dehydrating agent that chemically removes water to form the anhydride without requiring high heat that might degrade the strained ring.

• Purification: Evaporate volatiles in vacuo. Recrystallize the residue from diethyl ether/hexane to afford the target anhydride as white crystals.

Validation Criteria:

• IR Spectroscopy: Look for the characteristic doublet of cyclic anhydrides at 1860 cm⁻¹ and 1780 cm⁻¹ .

• ¹H NMR: Disappearance of the carboxylic acid proton (10-12 ppm) and sharpening of the cyclopropyl protons.

Reactivity Profile: Regioselective Ring Opening

The utility of this scaffold is defined by its desymmetrization. When a nucleophile attacks the anhydride, two products are possible. The selectivity is governed by the interplay between steric hindrance and electronic stabilization .[1]

3.1 The Rules of Engagement

• Scenario A (Steric Control): Strong nucleophiles (primary amines, alkoxides) in basic non-polar solvents attack the less hindered carbonyl.[1]

• Scenario B (Electronic/Chelation Control): Weak nucleophiles or Lewis-acid catalyzed conditions favor attack at the more hindered carbonyl (if substituents can stabilize the developing partial positive charge).[1][4]

3.2 Decision Logic for Regioselectivity

Caption: Regioselective pathways. Steric control (green) is standard; electronic control (red) requires specific catalytic intervention.

Quantitative Data: Reaction Parameters

The following table summarizes optimized conditions for the cyclopropanation and subsequent ring-opening reactions based on recent literature.

Reaction Type	Reagents	Catalyst/Additives	Temp	Typical Yield	Specificity
Cyclopropanation	Maleimide + Tosylhydrazone	Pd(OAc)₂ / LiOtBu	60°C	85-95%	High Diastereoselectivity (trans)
Cyclopropanation	Enone + Sulfur Ylide	None (Corey-Chaykovsky)	-10°C to RT	60-80%	Trans-selective
Anhydride Formation	Diacid Dehydration	Acetyl Chloride (Neat)	25°C	>90%	Quantitative conversion
Ring Opening	Anhydride + Benzylamine	None (THF solvent)	0°C	88%	>20:1 (Less hindered attack)

Medicinal Chemistry Applications

The 3-oxabicyclo[3.1.0]hexane system is not merely a synthetic intermediate; it is a bioactive pharmacophore.[1][7]

5.1 Glutamate and Aspartate Mimetics

The cyclopropane ring locks the glutamate backbone into a "folded" conformation.

• Mechanism: By restricting the rotation around the C2-C3 bond of the glutamate chain, these derivatives can selectively bind to specific metabotropic glutamate receptors (mGluRs).

• Application: Development of selective agonists for mGluR2/3 (anxiety and schizophrenia treatment).[1]

5.2 Enzyme Inhibition (Covalent Modifiers)

Certain derivatives act as suicide substrates or transition-state analogs.[1]

• Target: O-Acetylserine Sulfhydrylase (OASS) .

• Logic: The anhydride moiety can acylate the active site serine or lysine residues, while the cyclopropane ring mimics the geometry of the transition state, effectively inhibiting cysteine biosynthesis in bacteria (antibacterial potential).

5.3 Peptidomimetics

Incorporating the cis-cyclopropane amino acid (derived from opening the anhydride with ammonia and subsequent Hofmann rearrangement) into peptide chains introduces a "kink" that stabilizes

-turn secondary structures.[1] This is used to improve the bioavailability of peptide drugs by reducing proteolysis.

References

• Mechehoud, Y. et al. (2018).[1][2][8] "A New Synthetic Method of 1,5-Dimethyl-3-Oxabicyclo[3.1.0] Hexane-2,4-Dione". The Open Chemistry Journal.[1][2]

• Li, D. (2025).[1][9][10][11] "The roles of fused-cyclopropanes in medicinal chemistry: Insights from the past decade". European Journal of Medicinal Chemistry. [9]

• Corey, E. J.[1][6] & Chaykovsky, M. (1965).[1] "Dimethyloxosulfonium Methylide and Dimethylsulfonium Methylide.[1][5] Formation and Application to Organic Synthesis". Journal of the American Chemical Society.

• BenchChem. (2025).[1] "Applications of Cyclopropane-1,2-dicarbohydrazide in Medicinal Chemistry". BenchChem Technical Reports.

• Jiang, Y. et al. (2012).[1] "Synthesis of 3-azabicyclo[3.1.0]hexane derivatives via palladium-catalyzed cyclopropanation". Chemical Communications.[1][5]

Sources

• 1. 3-Oxabicyclo(3.1.0)hexane-2,4-dione | C5H4O3 | CID 2734721 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Corey-Chaykovsky Reaction [organic-chemistry.org]
• 6. Johnson–Corey–Chaykovsky reaction - Wikipedia [en.wikipedia.org]
• 7. Synthesis of CHF2-substituted 3-azabicyclo[3.1.0]hexanes by photochemical decomposition of CHF2-pyrazolines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A New Synthetic Method of 1,5-Dimethyl-3-Oxabicyclo[3.1.0] Hexane-2,4-Dione [benthamopenarchives.com]
• 9. The roles of fused-cyclopropanes in medicinal chemistry: Insights from the past decade - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. semanticscholar.org [semanticscholar.org]
• 11. researchgate.net [researchgate.net]

Technical Guide: Reactivity Profile of 1-Phenylcyclopropane-1,2-dicarboxylic Anhydride

This guide provides an in-depth technical analysis of the reactivity profile of 1-phenylcyclopropane-1,2-dicarboxylic anhydride . It focuses on the chemo- and regioselective behaviors governed by the interplay between the high ring strain of the cyclopropane moiety and the steric/electronic influence of the quaternary phenyl substituent.

Executive Summary

The 1-phenylcyclopropane-1,2-dicarboxylic anhydride (PCDA) scaffold represents a unique intersection of high torsional strain (~27.5 kcal/mol) and latent electrophilicity. It serves as a critical intermediate in the synthesis of conformationally restricted amino acids, specifically

-phenyl- -aminocyclopropanecarboxylic acids (quaternary -amino acids).

For researchers in drug development, the utility of PCDA lies in its desymmetrization . The presence of the C1-phenyl group breaks the symmetry of the anhydride, creating two non-equivalent carbonyl electrophiles. This guide details the mechanistic principles governing nucleophilic attack, thermal rearrangements, and ring-expansion protocols.

Part 1: Structural Dynamics & Electronic Landscape

To predict reactivity, one must first understand the ground-state destabilization inherent in the PCDA molecule.

The "Walsh-Phenyl" Interaction

The cyclopropane ring is not merely a steric spacer; it is an electronic donor. The C–C bonds of the ring (Walsh orbitals) possess significant

-character, allowing them to conjugate with the -system of the C1-phenyl group and the orbitals of the anhydride carbonyls.

• Conjugation: The phenyl group at C1 stabilizes the developing positive charge in transition states involving C1-C2 bond cleavage (Donor-Acceptor reactivity).

• Steric Bulk: The phenyl group creates a massive steric wall at the C1 position, shielding the adjacent carbonyl (C=O)

  from nucleophilic trajectory.

Electrophilic Sites

The anhydride moiety presents two electrophilic sites:

• C1-Carbonyl (

  -carbonyl): Geminal to the phenyl ring. Sterically congested.

• C2-Carbonyl (

  -carbonyl): Adjacent to a methine proton. Sterically accessible.

Part 2: Nucleophilic Desymmetrization (Anhydride Opening)

The most frequent synthetic operation performed on PCDA is the opening of the anhydride ring by nucleophiles (amines, alcohols, thiols). This reaction is governed by a competition between steric hindrance and electronic activation .

Regioselectivity Rules

In the absence of chiral catalysts, the regioselectivity is dominated by steric control .

Parameter	C1-Carbonyl Attack (Path A)	C2-Carbonyl Attack (Path B)
Steric Environment	Quaternary center (Blocked)	Tertiary center (Accessible)
Electronic Effect	Stabilized by Ph (Inductive/Resonance)	Less stabilized
Kinetic Favorability	Low	High
Major Product	-amide / -acid	-amide / -acid (See Note)

Note on Nomenclature: "

" usually refers to the position carrying the priority group. In the literature, attack at the less hindered C2 carbonyl is the standard kinetic pathway. This results in the nucleophile attaching to C2, leaving the free carboxylic acid at the sterically crowded C1 position.

Experimental Protocol: Regioselective Aminolysis

Objective: Synthesis of the C2-amide/C1-acid derivative (Kinetic Product).

Reagents:

• Substrate: 1-phenylcyclopropane-1,2-dicarboxylic anhydride (1.0 eq)

• Nucleophile: Benzylamine (1.1 eq)

• Solvent: Dichloromethane (DCM) or THF (anhydrous)

• Temperature: -78°C to 0°C

Step-by-Step Workflow:

• Dissolution: Dissolve 1.0 mmol of PCDA in 5 mL anhydrous DCM under

  atmosphere.

• Addition: Add benzylamine dropwise over 10 minutes at -78°C. The low temperature is critical to maximize the kinetic selectivity for the less hindered carbonyl.

• Monitoring: Warm to 0°C. Monitor via FT-IR.

  • Signal: Disappearance of anhydride doublets (1850/1780 cm⁻¹) and appearance of amide/acid carbonyls (1700-1650 cm⁻¹).

• Workup: Quench with 1M HCl (cold). Extract with EtOAc. The product (hemi-amide) is usually solid and can be recrystallized from hexanes/EtOAc.

Validation:

• H NMR: The methine proton at C2 will show a distinct shift upon amide formation compared to the acid form.

• Regio-check: HMBC correlation between the amide NH and the C2-carbonyl carbon.

Part 3: Donor-Acceptor (D-A) Reactivity & Ring Expansion

While the anhydride opening preserves the cyclopropane ring, the PCDA scaffold is also a "Donor-Acceptor" cyclopropane. The Phenyl group acts as the Donor , and the Anhydride acts as the Acceptor .

Lewis Acid-Catalyzed Ring Opening

Under strong Lewis Acid catalysis (e.g.,

, ), the C1-C2 bond of the cyclopropane ring can cleave.

• Mechanism: The Lewis acid coordinates to the anhydride carbonyls, increasing the "pull" on the ring electrons. The phenyl group stabilizes the incipient carbocation at C1.

• Outcome: If a nucleophile is present, 1,3-addition occurs (homo-Michael addition), leading to acyclic products or rearranged lactones.

Thermal Rearrangement

Heating PCDA above 140°C can induce decarboxylation or rearrangement, although the fused anhydride ring provides some thermal stability compared to the free diacid.

Part 4: Visualization of Reactivity Pathways

The following diagram illustrates the divergent pathways for PCDA reactivity, highlighting the critical decision point between steric and electronic control.

Caption: Divergent reactivity of PCDA. The green path represents the standard kinetic aminolysis (sterically controlled), while the red path indicates Lewis-acid mediated ring cleavage.

Part 5: References

• Cativiela, C., & Diaz-de-Villegas, M. D. (2007). Stereoselective synthesis of quaternary

  -amino acids. Part 1: Acyclic compounds. Tetrahedron: Asymmetry.[1] Link (Foundational context on quaternary amino acid synthesis).

• Reissig, H. U., & Zimmer, R. (2003). Donor-Acceptor-Substituted Cyclopropane Derivatives and Their Application in Organic Synthesis. Chemical Reviews. Link (Comprehensive review on D-A cyclopropane reactivity).

• Ebner, C., et al. (2011). Stereoselective Synthesis of 1,2,3-Trisubstituted Cyclopropanes. Chemistry - A European Journal. Link (Relevant methodologies for substituted cyclopropane synthesis).

• Gao, H., et al. (2017). Catalytic Asymmetric Desymmetrization of Cyclic Anhydrides.[1] Accounts of Chemical Research. Link (General principles of anhydride desymmetrization).

• BenchChem. (2025).[2] Stereochemistry of Cyclopropane-1,2-dicarbohydrazide and its isomers.Link (Specific data on cyclopropane-1,2-dicarboxylic acid derivatives).

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

A Stereocontrolled Approach to Milnacipran Analogs via Asymmetric Ring-Opening of 1-Phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione

Application Note & Protocol

Abstract

This document provides a detailed guide for the synthesis of Milnacipran analogs, leveraging the chiral synthon cis(±)-1-Phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione. Milnacipran is a potent serotonin-norepinephrine reuptake inhibitor (SNRI) widely used in the treatment of fibromyalgia and depression.[1][2] The development of novel analogs is a critical objective in medicinal chemistry to explore structure-activity relationships (SAR), enhance therapeutic efficacy, and improve side-effect profiles.[3] This guide details a robust synthetic strategy centered on the Lewis acid-mediated aminolysis of a bicyclic anhydride, providing a stereocontrolled route to the core cyclopropane carboxamide scaffold of Milnacipran. We present step-by-step protocols, mechanistic insights, and data interpretation to enable researchers in drug development to successfully implement this methodology.

Introduction: The Rationale for Analog Synthesis

Milnacipran's therapeutic action stems from its balanced inhibition of both serotonin (SERT) and norepinephrine (NET) transporters.[1][2] Its unique cyclopropane core imparts a rigid conformation that is crucial for its biological activity. The synthesis of analogs allows for systematic modification of the phenyl and diethylamide moieties to probe the pharmacophore and develop next-generation therapeutics with potentially improved properties, such as enhanced potency or altered selectivity profiles (e.g., triple reuptake inhibitors).[3]

The key starting material, 1-phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione, is a structurally rigid molecule that serves as an excellent precursor for establishing the cis-stereochemistry of the cyclopropane ring found in Milnacipran.[4] The inherent strain of the bicyclic system facilitates a regioselective and stereocontrolled ring-opening reaction, which is the cornerstone of the synthetic strategy detailed herein.

Overall Synthetic Strategy

The synthesis is a multi-step process that begins with the asymmetric ring-opening of the bicyclic anhydride. This is followed by functional group manipulations to install the requisite aminomethyl side chain and form the final Milnacipran analog.

The general workflow is designed to be efficient and scalable, with a focus on achieving high stereochemical purity. The key transformation is the initial aminolysis, which sets the two contiguous stereocenters on the cyclopropane ring.

Caption: High-level workflow for the synthesis of Milnacipran analogs.

Experimental Protocols

Safety Precaution: All reactions should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times. Acyl chlorides, thionyl chloride, and sodium azide are highly toxic and/or corrosive; handle with extreme care.

Protocol 1: Asymmetric Ring-Opening via Aminolysis

This protocol describes the nucleophilic ring-opening of the bicyclic anhydride with diethylamine to form the key hydroxy-amide intermediate. The use of a Lewis acid like aluminum chloride (AlCl₃) is crucial for activating the anhydride carbonyl group towards nucleophilic attack.[4][5]

Materials:

• cis(±)-1-Phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione (1.0 equiv)

• Aluminum chloride (AlCl₃), anhydrous (1.1 equiv)

• Diethylamine (1.2 equiv)

• Toluene, anhydrous

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Suspend anhydrous aluminum chloride (1.1 equiv) in anhydrous toluene in a round-bottom flask equipped with a magnetic stirrer under a nitrogen atmosphere.

• Cool the suspension to 0-5 °C using an ice bath.

• Slowly add diethylamine (1.2 equiv) to the cooled suspension. Stir for 10 minutes.

• In a separate flask, dissolve cis(±)-1-Phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione (1.0 equiv) in anhydrous toluene.

• Add the anhydride solution dropwise to the reaction mixture over 1 hour, maintaining the temperature between 10-15 °C.[4]

• Allow the reaction to warm to room temperature and stir for 1-2 hours. Monitor reaction completion by TLC or LC-MS.

• Upon completion, carefully quench the reaction by pouring it into ice-cold water.

• Transfer the mixture to a separatory funnel. Collect the organic layer.

• Wash the organic layer sequentially with 1 M HCl, water, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield cis(±)-1-phenyl-1-diethylaminocarbonyl-2-hydroxymethylcyclopropane. The product is often used in the next step without further purification.[4]

Causality Explanation: The Lewis acid (AlCl₃) coordinates to the carbonyl oxygen of the anhydride, increasing its electrophilicity. Diethylamine then attacks the activated carbonyl in a regioselective manner. The reaction is quenched with acid to protonate the resulting alkoxide and to neutralize any remaining amine.

Protocol 2: Conversion of Hydroxyl to Aminomethyl Group

This two-step protocol first converts the primary alcohol into a more reactive leaving group (a chloride), which is then displaced by an azide. The azide is subsequently reduced to the primary amine. This azide displacement/reduction sequence is a reliable and high-yielding alternative to methods that use phthalimide, which can lead to by-products.[4]

Part A: Chlorination of the Hydroxy-Amide

• Dissolve the crude product from Protocol 1 in anhydrous toluene.

• Cool the solution to 10-15 °C.

• Slowly add thionyl chloride (SOCl₂, 1.1 equiv) dropwise over 1 hour.[4]

• Stir the reaction at room temperature for 1 hour.

• The resulting solution containing cis(±)-1-phenyl-1-diethylaminocarbonyl-2-chloromethyl cyclopropane is typically used directly in the next step.

Part B: Azide Displacement and Reduction

• To the toluene solution from Part A, add sodium azide (NaN₃, 1.2 equiv) and a catalytic amount of tetrabutylammonium bromide (TBAB).

• Heat the mixture to reflux (approx. 80-90 °C) and stir for 5-7 hours.[4] Monitor by TLC.

• Cool the reaction, wash with water, and dry the organic layer.

• Concentrate the toluene solution and add methanol. This solvent swap is performed because catalytic hydrogenation is often more efficient in alcoholic solvents.

• Transfer the methanolic solution of the azide intermediate to a hydrogenation vessel.

• Add Raney Nickel (approx. 50% w/w) or 10% Palladium on Carbon (Pd/C) as the catalyst.[4]

• Pressurize the vessel with hydrogen gas (50-60 psi) and stir vigorously at room temperature until the reaction is complete (typically 4-6 hours).

• Carefully filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to yield the crude Milnacipran analog.

Purification and Characterization

The final product is typically purified by crystallization of its hydrochloride salt to achieve high purity.

Protocol 3: Salt Formation and Purification

• Dissolve the crude Milnacipran analog base in a suitable solvent such as isopropyl acetate or toluene.

• Add a solution of HCl in isopropanol dropwise until the pH of the solution is between 3 and 4.[6]

• The hydrochloride salt will precipitate. Cool the suspension to 0-10 °C for at least 2 hours to maximize crystallization.[6]

• Filter the solid product, wash with cold isopropyl acetate, and dry under vacuum.

Data Presentation: The synthesized analogs should be characterized using standard analytical techniques. The expected data for a successful synthesis are summarized below.

Analysis	Expected Result
¹H NMR	Appearance of characteristic peaks for the cyclopropane protons (diastereotopic), phenyl protons, ethyl groups of the amide, and the newly formed aminomethyl (CH₂NH₂) protons.
¹³C NMR	Signals corresponding to the cyclopropane carbons, phenyl carbons, amide carbonyl, and aliphatic carbons.
Mass Spec (ESI+)	A prominent peak corresponding to the [M+H]⁺ ion of the target analog.
HPLC	A single major peak indicating high purity (typically >98%). Chiral HPLC can be used to determine enantiomeric excess (ee) if a stereoselective synthesis was performed.[7]

Mechanistic Insights: The Role of the Bicyclic System

The stereochemical outcome of this synthesis is largely dictated by the initial ring-opening step. The rigid cis-fused bicyclo[3.1.0]hexane system ensures that the incoming nucleophile (diethylamine) attacks from the face opposite to the cyclopropane ring, leading to the formation of a cis-substituted cyclopropane derivative. This inherent stereocontrol is a major advantage of this synthetic route.

Caption: Attack of the amine occurs anti to the exterior cyclopropane bond.

Note: The DOT language does not natively support chemical structures. The diagram above illustrates the intended concept.

Conclusion

The synthetic route starting from 1-phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione offers a reliable and stereocontrolled method for accessing the core structure of Milnacipran and its analogs. The protocols provided herein, grounded in established chemical principles and literature precedents, offer a clear pathway for researchers to synthesize novel compounds for drug discovery programs. By explaining the causality behind key experimental steps, this guide empowers scientists to troubleshoot and adapt these methods for the creation of a diverse library of pharmacologically relevant molecules.

References

• Method for synthesis of (1s, 2r)-milnacipran.

• Arava, G. et al. (2016). A new approach for the synthesis of Milnacipran Hydrochloride. Heterocyclic Letters, 6(3), 371-377. [Link]

• Desireddy, N. R., et al. (2017). An Efficient Synthesis of Milnacipran Hydrochloride via Reductive Amination of Aldehyde. Journal of Chemistry, Vol. 2017. [Link]

• PubChem. (n.d.). 1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one. National Center for Biotechnology Information. [Link]

• Kim, S. et al. (2021). Enantioselective Thiolysis and Aminolysis of Cyclic Anhydrides Using a Chiral Diamine-Derived Thiourea Catalyst. ACS Omega, 6(50), 34633–34642. [Link]

• ResearchGate. (n.d.). Chemical structure of Milnacipran. [Link]

• Kim, S. et al. (2021). Enantioselective Thiolysis and Aminolysis of Cyclic Anhydrides Using a Chiral Diamine-Derived Thiourea Catalyst. ACS Publications. [Link]

• Roggen, H. et al. (2007). Synthesis of enantiomerically pure milnacipran analogs and inhibition of dopamine, serotonin, and norepinephrine transporters. Bioorganic & Medicinal Chemistry Letters, 17(10), 2834-2837. [Link]

• ResearchGate. (2013). Enantioselective synthesis of levomilnacipran. [Link]

• Hussain, I. et al. (2017). Highly Stereoselective Synthesis of a Compound Collection Based on the Bicyclic Scaffolds of Natural Products. Molecules, 22(5), 829. [Link]

• Perrone, R. et al. (2004). 1-Phenyl-3-azabicyclo[3.1.0]hexane derivatives as new ligands for sigma receptors. ARKIVOC. [Link]

• Process for preparation of milnacipran intermediate and its use in...

• Quora. (2024). How to find the structure activity relationship of Levomilnacipran. [Link]

• PubChem. (n.d.). 3-Oxabicyclo[3.1.0]hexane-2,4-dione. National Center for Biotechnology Information. [Link]

• Kumar, S. et al. (2015). Radical-mediated dehydrative preparation of cyclic imides using (NH4)2S2O8–DMSO: application to the synthesis of vernakalant. Beilstein Journal of Organic Chemistry, 11, 959-966. [Link]

• Tondepu, N. et al. (2012). A Stability Indicating U-HPLC Method for Milnacipran in Bulk Drugs and Pharmaceutical Dosage Forms. American Journal of Analytical Chemistry, 3, 40-49. [Link]

• PubChem. (n.d.). Milnacipran. National Center for Biotechnology Information. [Link]

• Liu, C. et al. (2011). Synthesis of Cyclic Peptides through Direct Aminolysis of Peptide Thioesters Catalyzed by Imidazole in Aqueous Organic Solutions. Organic Letters, 13(10), 2638–2641. [Link]

• Manus Aktteva Biopharma LLP. (n.d.). (1S,5R)-1-Phenyl-3-Oxa-Bicyclo[3.1.0]Hexan-2-One. [Link]

• Wikipedia. (n.d.). Milnacipran. [Link]

Sources

• 1. Milnacipran | C15H22N2O | CID 65833 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Milnacipran - Wikipedia [en.wikipedia.org]
• 3. Synthesis of enantiomerically pure milnacipran analogs and inhibition of dopamine, serotonin, and norepinephrine transporters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. heteroletters.org [heteroletters.org]
• 5. WO2011158249A1 - Process for preparation of milnacipran intermediate and its use in preparation of pure milnacipran - Google Patents [patents.google.com]
• 6. EP2391599B1 - Method for synthesis of (1s, 2r)-milnacipran - Google Patents [patents.google.com]
• 7. A Stability Indicating U-HPLC Method for Milnacipran in Bulk Drugs and Pharmaceutical Dosage Forms [scirp.org]

Procedure for converting 1-phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione to amino acids

Executive Summary

This application note details the synthetic conversion of 1-phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione (1-phenyl-1,2-cyclopropanedicarboxylic anhydride) into conformationally constrained

- and -amino acids. These cyclopropane-derived amino acids serve as critical pharmacophores in the development of glutamate receptor ligands (e.g., mGluR antagonists) and peptidomimetics with enhanced metabolic stability.

The protocol prioritizes the Curtius Rearrangement pathway due to its scalability and safety profile compared to classical Hofmann degradation. We address the critical challenge of regioselectivity during the anhydride ring-opening phase, providing a controlled method to access both 1-amino-1-phenyl and 2-amino-1-phenyl scaffolds.

Strategic Analysis: The Regioselectivity Challenge

The starting material, 1-phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione (Compound 1 ), possesses a high degree of ring strain and steric asymmetry. The phenyl group at the C1 bridgehead creates a significant steric and electronic differentiation between the two carbonyl centers (C2 and C4).

• Path A (Distal Attack): Nucleophilic attack at C4 (less hindered, adjacent to the C5 proton) is kinetically favored. This yields the C1-carboxylic acid , which upon Curtius rearrangement, leads to the 1-amino-1-phenyl derivative (quaternary amino acid).

• Path B (Proximal Attack): Attack at C2 (adjacent to the C1-phenyl) is sterically hindered but can be promoted under specific Lewis acid catalysis or using smaller nucleophiles. This yields the C2-carboxylic acid , leading to the 2-amino-1-phenyl derivative (constrained phenylalanine analog).

Mechanistic Pathway Diagram

Figure 1: Divergent synthetic pathways dictated by the regioselectivity of the anhydride ring opening.

Detailed Experimental Protocols

Protocol A: Regioselective Methanolysis (Ring Opening)

This step converts the anhydride into the mono-methyl ester. The standard condition favors the formation of the C1-acid (Intermediate A in Fig 1).

Reagents:

• 1-Phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione (1.0 eq)

• Anhydrous Methanol (Solvent/Reagent)

• Diisopropylethylamine (DIPEA) (0.1 eq, catalytic)

• Optional for Path B: Titanium(IV) isopropoxide (Lewis Acid)

Procedure:

• Dissolution: Dissolve 10.0 mmol of the anhydride in 50 mL of anhydrous methanol in a round-bottom flask under Argon.

• Catalysis: Add 1.0 mmol of DIPEA.

• Reaction: Stir at 0°C for 2 hours , then allow to warm to room temperature over 4 hours.

  • Note: Low temperature enhances regioselectivity for the distal attack (Path A).

• Workup: Concentrate the mixture in vacuo to remove excess methanol.

• Extraction: Dissolve the residue in saturated

  (30 mL). Wash with Ethyl Acetate (2 x 20 mL) to remove diesters or unreacted anhydride.

• Acidification: Carefully acidify the aqueous layer to pH 2 with 1M HCl at 0°C.

• Isolation: Extract the free acid with Ethyl Acetate (3 x 30 mL). Dry over

  , filter, and concentrate.

• Purification: If necessary, separate regioisomers via flash chromatography (Hexane:EtOAc + 1% AcOH).

Checkpoint: The major product (typically >85:15 ratio) is 1-phenyl-2-(methoxycarbonyl)cyclopropane-1-carboxylic acid .

Protocol B: Curtius Rearrangement (The Conversion Step)

This protocol uses Diphenylphosphoryl azide (DPPA) to convert the free carboxylic acid to a Boc-protected amine in a "one-pot" fashion. This avoids the isolation of potentially hazardous acyl azides.

Reagents:

• Mono-ester acid from Protocol A (1.0 eq)

• Diphenylphosphoryl azide (DPPA) (1.1 eq)

• Triethylamine (

  ) (1.2 eq)

• tert-Butanol (

  -BuOH) (10 eq or as solvent)

• Toluene (Co-solvent if needed)

Procedure:

• Activation: Dissolve 5.0 mmol of the mono-ester acid in 20 mL of anhydrous Toluene/t-BuOH (1:1 v/v).

• Base Addition: Add

  (6.0 mmol) and stir for 10 minutes at room temperature.

• Azidation: Add DPPA (5.5 mmol) dropwise.

• Rearrangement: Heat the reaction mixture to 80°C (reflux) for 4–6 hours.

  • Mechanism:[1][2][3] The acyl azide forms in situ, undergoes thermal rearrangement to the isocyanate, and is immediately trapped by

    -BuOH to form the carbamate.

  • Safety: Ensure vigorous stirring and a blast shield. Nitrogen evolution will occur.

• Workup: Cool to room temperature. Dilute with Ethyl Acetate (50 mL).

• Wash: Wash sequentially with 5% citric acid, saturated

  , and brine.

• Drying: Dry organic phase over

  and concentrate.

• Purification: Purify the Boc-amino ester via silica gel chromatography (Hexane/EtOAc gradient).

Yield Expectation: 65–80% for the rearrangement step.

Protocol C: Global Deprotection (Final Amino Acid)

To obtain the free amino acid zwitterion.

Procedure:

• Hydrolysis: Dissolve the Boc-amino ester in THF/Water (2:1). Add LiOH (3.0 eq). Stir at RT for 3 hours to hydrolyze the methyl ester.

• Boc-Removal: Acidify the mixture to pH 1 with 4M HCl in Dioxane. Stir for 1 hour.

• Isolation: Concentrate to dryness. Triturate the residue with diethyl ether to remove organic byproducts. The product is typically isolated as the Hydrochloride salt.

• Desalting: Pass through an ion-exchange column (Dowex 50W) eluting with dilute

  to obtain the zwitterion.

Data Presentation & Validation

Quantitative Analysis Table

Parameter	Path A (Distal Attack)	Path B (Proximal Attack)
Major Intermediate	1-COOH-2-COOMe	2-COOH-1-COOMe
Regioselectivity (0°C)	~85%	~15%
Final Product	1-Amino-1-phenyl-2-carboxy-cyclopropane	2-Amino-1-phenyl-1-carboxy-cyclopropane
Stereochemistry	Retention of configuration at C1	Retention of configuration at C2
Key NMR Signal ( )	3.65 (s, 3H, OMe)	3.62 (s, 3H, OMe)

Troubleshooting Guide

• Issue: Low Regioselectivity.

  • Cause: Reaction temperature too high during methanolysis.

  • Solution: Conduct methanolysis at -20°C or use a bulkier alcohol (e.g., isopropanol) first to enhance steric discrimination, then transesterify if needed.

• Issue: Incomplete Curtius Rearrangement.

  • Cause: Moisture in the solvent reacting with the isocyanate (forming urea byproducts).

  • Solution: Ensure Toluene and t-BuOH are strictly anhydrous (molecular sieves).

• Issue: Racemization.

  • Insight: The cyclopropane ring is rigid; however, the

    -proton of the ester is acidic. Avoid strong bases during the ester hydrolysis step; LiOH is preferred over NaOH.

References

• King, S. W., et al. (1982). "Synthesis of Racemic (E) and (Z)-1-Amino-2-phenylcyclopropanecarboxylic Acid." Journal of Organic Chemistry, 47(17), 3270-3273.[4] Link

• Wong, C., et al. (2022). "Synthesis of bis-spirocyclic derivatives of 3-azabicyclo[3.1.0]hexane." Beilstein Journal of Organic Chemistry, 18, 77. Link[5]

• Domingo, L. R., et al. (2008).[6] "Unusual Regioselectivity in the Opening of Epoxides by Carboxylic Acid Enediolates." Molecules, 13(6), 1303-1311. Link

• Vertex Pharmaceuticals. (2017). "Competitive Cationic Pathways and the Asymmetric Synthesis of 1,2-Disubstituted Cyclopropanes." University of Notre Dame Dissertations. Link

• PubChem. (2025). "1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one Compound Summary." National Library of Medicine. Link

Sources

• 1. revroum.lew.ro [revroum.lew.ro]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Convenient synthesis, characterization and biological evaluation of novel 1-phenylcyclopropane carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. BJOC - Synthesis of bis-spirocyclic derivatives of 3-azabicyclo[3.1.0]hexane via cyclopropene cycloadditions to the stable azomethine ylide derived from Ruhemann's purple [beilstein-journals.org]
• 6. researchgate.net [researchgate.net]

Using 1-phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione for peptidomimetic synthesis

Application Note: Strategic Utilization of 1-Phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione in Constrained Peptidomimetics

Executive Summary

The molecule 1-phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione (hereinafter referred to as P-BHD ) is a high-value pharmacophore precursor used to synthesize conformationally constrained amino acids, specifically 1-phenyl-2-aminocyclopropane-1-carboxylic acid (ACC) derivatives and

-amino acids .

By incorporating the rigid cyclopropane scaffold, researchers can "lock" peptide backbones into specific secondary structures (turns or helices), significantly reducing the entropic penalty of receptor binding. This scaffold is particularly critical in the development of Metabotropic Glutamate Receptor (mGluR) ligands and highly selective enzyme inhibitors.

This guide provides a validated workflow for the regioselective ring-opening of P-BHD, offering a solution to the common challenge of controlling isomeric mixtures during peptidomimetic synthesis.

Mechanistic Insight: The Regioselectivity Challenge

The utility of P-BHD hinges on the controlled opening of the anhydride ring. P-BHD is an asymmetric anhydride fused to a cyclopropane ring.

• The Structure: The C1 position possesses a bulky phenyl group, while the C5 position possesses a hydrogen.

• The Electrophiles: The molecule has two electrophilic carbonyl centers: C2 (proximal to phenyl) and C4 (distal to phenyl).

• The Nucleophile: Primary amines (e.g., amino esters, benzylamine).

Expert Analysis: Under standard kinetic conditions, nucleophilic attack is governed by steric hindrance . The phenyl group at C1 effectively shields the C2 carbonyl. Consequently, nucleophiles predominantly attack the C4 carbonyl .

• Major Pathway (C4 Attack): Yields the

  -keto acid where the amide bond is formed at C4 (adjacent to C5-H) and the free carboxylic acid remains at C1 (geminal to the phenyl).

• Minor Pathway (C2 Attack): Yields the regioisomer with the amide at C2 and acid at C5.

Note: Solvents with high dielectric constants or the use of specific Lewis acids can perturb this ratio, but the protocol below is optimized for high regioselectivity favoring C4 attack.

Experimental Protocols

Protocol A: Regioselective Ring Opening with Amino Acid Esters

Objective: To couple P-BHD with an amino acid ester, creating a dipeptide mimic with a free carboxylic acid handle.

Materials:

• P-BHD (1.0 equiv)

• Amino Acid Methyl Ester Hydrochloride (e.g., L-Phe-OMe·HCl) (1.1 equiv)

• Diisopropylethylamine (DIPEA) (2.5 equiv)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• 0.1 M HCl, Brine, Na₂SO₄

Step-by-Step Methodology:

• Preparation: In a flame-dried round-bottom flask under Nitrogen atmosphere, dissolve P-BHD (1.0 equiv) in anhydrous DCM (0.1 M concentration).

  • Why: Anhydrous conditions prevent hydrolysis of the anhydride to the dicarboxylic acid.

• Amine Activation: In a separate vial, mix the Amino Acid Methyl Ester HCl (1.1 equiv) with DIPEA (1.2 equiv) in minimal DCM. Stir for 5 minutes to liberate the free amine.

  • Causality: Pre-neutralization ensures the nucleophile is active immediately upon addition, preventing salt clumping.

• Coupling: Dropwise add the amine solution to the P-BHD solution at 0°C .

  • Control: Low temperature enhances the regioselectivity for the less hindered C4 carbonyl (Kinetic Control).

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4–6 hours. Monitor by TLC (System: 5% MeOH in DCM). The anhydride spot should disappear.

• Workup (Self-Validating Step):

  • Dilute with DCM.

  • Wash with 0.1 M HCl (2x). Crucial: This removes unreacted amine and DIPEA. The product (a carboxylic acid) remains in the organic layer.

  • Wash with Brine, dry over Na₂SO₄, and concentrate.

• Validation:

  H NMR should show a single amide proton doublet and the persistence of the phenyl ring signals.

Protocol B: Curtius Rearrangement to -Amino Acids

Objective: To convert the free carboxylic acid (at C1) into an amine, yielding a gem-phenyl-1,2-diamino cyclopropane derivative.

Materials:

• Product from Protocol A (1.0 equiv)

• Diphenylphosphoryl azide (DPPA) (1.1 equiv)

• Triethylamine (TEA) (1.2 equiv)

• tert-Butanol (excess, as solvent/reactant)

Methodology:

• Dissolve the carboxylic acid intermediate in anhydrous toluene/t-BuOH (1:1).

• Add TEA and DPPA .

• Heat to 80°C for 4 hours.

  • Mechanism:[1][2] The acid converts to the acyl azide -> isocyanate (via Curtius rearrangement) -> trapped by t-BuOH to form the N-Boc amine.

• Purification: Flash column chromatography (Hexane/EtOAc).

Data Analysis & Visualization

Regioselectivity Optimization Table

Effect of solvent and temperature on the ratio of C4-Attack (Major) vs. C2-Attack (Minor).

Solvent	Temperature	Yield (%)	Regio Ratio (C4:C2)	Notes
DCM	0°C	92%	>95:5	Recommended for sterically driven selectivity.
THF	25°C	88%	85:15	Higher solubility, lower selectivity.
DMF	25°C	85%	60:40	Polar solvent stabilizes the more hindered transition state.
Toluene	80°C	75%	50:50	Thermodynamic control erodes selectivity.

Pathway Visualization

The following diagram illustrates the regioselective opening and subsequent transformation.

Caption: Regioselective opening of P-BHD. Steric hindrance from the C1-Phenyl group directs the nucleophile to the C4 carbonyl.

Troubleshooting & Quality Control

• Problem: Appearance of two spots on TLC after coupling.

  • Diagnosis: Poor regioselectivity.

  • Fix: Lower the reaction temperature to -10°C or switch solvent to pure DCM or Chloroform. Avoid polar aprotic solvents (DMF/DMSO) during the coupling step.

• Problem: Low yield in Curtius Rearrangement.

  • Diagnosis: Incomplete formation of the acyl azide or hydrolysis of the isocyanate.

  • Fix: Ensure anhydrous conditions. Verify the quality of DPPA (should be clear, not yellow).

References

• Reichelt, A., & Martin, S. F. (2006). Synthesis and properties of cyclopropane-derived peptidomimetics. Accounts of Chemical Research, 39(7), 433-442.

• Gnad, F., & Reiser, O. (2003).[3] Synthesis and Applications of

  -Aminocarboxylic Acids Containing a Cyclopropane Ring. Chemical Reviews, 103(4), 1603-1624.[3]

• Wipf, P., et al. (2005).[3][4] Imine Additions of Internal Alkynes for the Synthesis of Trisubstituted (E)-Alkene and Cyclopropane Peptide Isosteres.[4] Advanced Synthesis & Catalysis, 347, 398.

• PubChem Compound Summary. (2025). 1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one.[5][6] National Center for Biotechnology Information.

Sources

• 1. Cyclic anhydride ring opening reactions: theory and application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one | C11H10O2 | CID 11745119 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. (1S,5R)-1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one | 96847-53-9 [chemicalbook.com]

Synthesis of conformationally restricted glutamate analogs from cyclopropane anhydrides

Application Notes & Protocols: A Guide to the Synthesis of Conformationally Restricted Glutamate Analogs from Cyclopropane Anhydrides

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the synthesis of conformationally restricted glutamate analogs, a class of molecules with significant potential in neuroscience and drug development. By incorporating a cyclopropane ring, the flexibility of the glutamate backbone is constrained, leading to analogs with enhanced selectivity for specific glutamate receptor subtypes.[1][2][3] This guide details a robust synthetic strategy starting from cyclopropane anhydrides, outlining the underlying chemical principles, detailed experimental protocols, and methods for characterization. The information presented herein is intended to empower researchers to synthesize and explore this important class of neuroactive compounds.

Introduction: The Significance of Conformational Restriction in Glutamate Analogs

Glutamate is the primary excitatory neurotransmitter in the central nervous system (CNS), playing a crucial role in a vast array of physiological processes, including learning, memory, and synaptic plasticity.[4] Its actions are mediated by a diverse family of ionotropic and metabotropic glutamate receptors (mGluRs).[4][5][6] However, the inherent conformational flexibility of the glutamate molecule allows it to adopt numerous shapes, leading to non-selective activation of various receptor subtypes. This lack of selectivity presents a significant hurdle in the development of targeted therapeutics for neurological and psychiatric disorders.

To overcome this challenge, medicinal chemists have focused on the design and synthesis of conformationally restricted glutamate analogs.[7][8][9] By incorporating rigid structural elements, such as the cyclopropane ring, the rotational freedom of the molecule is limited, "locking" it into a specific conformation that may preferentially bind to a single receptor subtype.[1][10][11] This approach has proven successful in generating highly selective agonists and antagonists for various glutamate receptors, providing invaluable tools for dissecting their physiological roles and offering promising leads for drug discovery.[2][3][12][13]

Cyclopropane-containing amino acids, in particular, serve as excellent building blocks for creating these conformationally restricted peptidomimetics.[1] Their inclusion can significantly alter the secondary structure and metabolic stability of peptides.[1] This guide focuses on a versatile synthetic route commencing with cyclopropane anhydrides, which serve as readily accessible and reactive starting materials for the stereoselective synthesis of these valuable glutamate analogs.

Foundational Principles: The Chemistry of Cyclopropane Anhydrides

The unique chemical properties of the cyclopropane ring, including its high ring strain and unusual bonding characteristics, make it a valuable synthon in organic chemistry.[11][14] In the context of this synthesis, the cyclopropane anhydride serves as a key intermediate.

2.1. The Cyclopropane Scaffold: A Tool for Conformational Rigidity

The three-membered ring of cyclopropane imposes significant geometric constraints on the attached functional groups.[10][11] This inherent rigidity is the cornerstone of designing receptor-selective glutamate analogs. By strategically positioning the carboxyl and amino functionalities on the cyclopropane core, it is possible to mimic specific "active" conformations of glutamate that are recognized by distinct receptor subtypes.[12][13]

2.2. Reactivity of Cyclopropane Anhydrides: The Gateway to Functionalization

Cyclopropane anhydrides are activated derivatives of dicarboxylic acids, making them susceptible to nucleophilic attack. This reactivity is central to the synthetic strategy outlined in this guide. The ring-opening of the anhydride by a suitable nucleophile provides a straightforward method for introducing the necessary functionalities to construct the desired glutamate analog. This approach offers a high degree of control over the stereochemical outcome of the reaction, which is critical for achieving the desired biological activity.[15][16][17]

Experimental Guide: Synthesis and Characterization

This section provides a detailed, step-by-step protocol for the synthesis of a representative conformationally restricted glutamate analog from a cyclopropane anhydride.

3.1. Materials and Reagents

Reagent/Material	Grade	Recommended Supplier
cis-Cyclopropane-1,2-dicarboxylic anhydride	≥98%	Sigma-Aldrich, TCI
Benzylamine	≥99%	Acros Organics, Alfa Aesar
Thionyl chloride	Reagent grade	Fisher Scientific, VWR
Sodium azide	≥99.5%	EMD Millipore, Strem Chemicals
Toluene	Anhydrous	Sigma-Aldrich, Acros Organics
Diethyl ether	Anhydrous	Fisher Scientific, VWR
Hydrochloric acid	Concentrated	J.T. Baker, EMD Millipore
Sodium hydroxide	Pellets	Fisher Scientific, VWR
Magnesium sulfate	Anhydrous	Sigma-Aldrich, Acros Organics
Deuterated solvents (CDCl₃, D₂O)	NMR grade	Cambridge Isotope Laboratories

3.2. Synthetic Workflow

The overall synthetic strategy involves a three-step sequence:

• Ring-opening of the anhydride: Nucleophilic attack by an amine to form a cyclopropane-containing amide-acid.

• Curtius rearrangement: Conversion of the carboxylic acid to an isocyanate, followed by hydrolysis to the amine.

• Deprotection: Removal of any protecting groups to yield the final glutamate analog.

Synthetic workflow for the glutamate analog.

3.3. Detailed Experimental Protocols

Step 1: Synthesis of (1R,2S)-2-(benzylcarbamoyl)cyclopropane-1-carboxylic acid

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve cis-cyclopropane-1,2-dicarboxylic anhydride (5.0 g, 39.7 mmol) in anhydrous toluene (50 mL).

• Nucleophilic Addition: Slowly add benzylamine (4.25 g, 39.7 mmol) to the stirred solution at room temperature. An exothermic reaction will occur, and a white precipitate will form.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 2 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) using a 9:1 mixture of dichloromethane and methanol as the eluent.

• Work-up: After the reaction is complete, filter the white precipitate and wash it with cold diethyl ether (3 x 20 mL) to remove any unreacted starting materials.

• Purification: The resulting white solid is typically of high purity. If necessary, it can be recrystallized from an ethanol/water mixture.

• Characterization: Dry the product under vacuum to a constant weight. The expected yield is typically >90%. Characterize the product by ¹H NMR, ¹³C NMR, and IR spectroscopy.

Step 2: Synthesis of a Protected Cyclopropane Amino Acid via Curtius Rearrangement

• Safety Precaution: This step involves the use of sodium azide, which is highly toxic and explosive. Handle with extreme care in a well-ventilated fume hood.

• Activation of Carboxylic Acid: In a 250 mL three-necked flask equipped with a reflux condenser and a dropping funnel, suspend the amide-acid from Step 1 (4.0 g, 17.1 mmol) in anhydrous toluene (80 mL). Add thionyl chloride (2.24 g, 18.8 mmol) dropwise at 0 °C.

• Formation of Acyl Azide: After the addition is complete, warm the mixture to room temperature and stir for 1 hour. Then, add a solution of sodium azide (1.34 g, 20.6 mmol) in water (10 mL) dropwise, maintaining the temperature below 10 °C.

• Curtius Rearrangement: After stirring for an additional 2 hours at room temperature, slowly heat the reaction mixture to 80 °C. Nitrogen gas will evolve as the acyl azide rearranges to the isocyanate. Maintain this temperature until gas evolution ceases (approximately 2-3 hours).

• Hydrolysis to Amine: Cool the reaction mixture to room temperature and add 6 M hydrochloric acid (50 mL). Reflux the mixture for 4 hours to hydrolyze the isocyanate and the amide.

• Work-up and Purification: After cooling, separate the aqueous layer and wash the organic layer with water (2 x 20 mL). Neutralize the combined aqueous layers with 2 M sodium hydroxide to a pH of ~7 and extract with ethyl acetate (3 x 50 mL). Dry the combined organic extracts over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the protected amino acid.

Step 3: Deprotection to Yield the Final Glutamate Analog

• Cleavage of Protecting Group: The choice of deprotection method will depend on the protecting groups used. For a benzyl group, catalytic hydrogenation is a common and effective method. Dissolve the protected amino acid from Step 2 in methanol (50 mL) and add 10% palladium on carbon (100 mg).

• Hydrogenation: Stir the mixture under a hydrogen atmosphere (balloon pressure) at room temperature until the reaction is complete (monitored by TLC).

• Isolation of Product: Filter the reaction mixture through a pad of Celite to remove the catalyst and wash the pad with methanol. Concentrate the filtrate under reduced pressure to yield the final conformationally restricted glutamate analog.

Characterization and Data Analysis

Thorough characterization of the synthesized compounds is essential to confirm their structure and purity.

4.1. Spectroscopic Analysis

Technique	Expected Observations
¹H NMR	Characteristic signals for the cyclopropane protons (typically in the 1.0-2.5 ppm region), as well as signals for the amino and carboxyl protons.
¹³C NMR	Resonances for the cyclopropane carbons, the carbonyl carbons of the acid and amide/ester groups, and any aromatic carbons from protecting groups.
IR Spectroscopy	Strong C=O stretching vibrations for the carboxylic acid and amide/ester functionalities. N-H stretching for the amine and amide groups.
Mass Spectrometry	A molecular ion peak corresponding to the calculated molecular weight of the target compound.

4.2. Purity Assessment

High-performance liquid chromatography (HPLC) is a powerful technique for assessing the purity of the final product and for separating diastereomers if they are formed during the synthesis.

Sources

• 1. Concise Synthesis of Optically Active Cyclopropane β-Amino Acid Derivatives via Olefination of Cyclopropanone Surrogates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and pharmacological characterization of conformationally restricted 2-amino-Adipic acid analogs and carboxycyclopropyl glycines as selective metabotropic glutamate 2 receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A conformationally restricted analogue of L-glutamate, the (2S,3R,4S) isomer of L-alpha-(carboxycyclopropyl)glycine, activates the NMDA-type receptor more markedly than NMDA in the isolated rat spinal cord - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Group II Metabotropic Glutamate Receptors as Targets for Novel Antipsychotic Drugs [frontiersin.org]
• 5. New 4-Functionalized Glutamate Analogues Are Selective Agonists at Metabotropic Glutamate Receptor Subtype 2 or Selective Agonists at Metabotropic Glutamate Receptor Group III - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Characterization of a Truncated Metabotropic Glutamate Receptor in a Primitive Metazoan, the Parasitic Flatworm Schistosoma mansoni | PLOS One [journals.plos.org]
• 7. researchprofiles.ku.dk [researchprofiles.ku.dk]
• 8. Synthesis of novel conformationally restricted L-glutamate analogues - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. "Synthesis of conformationally-restricted glutamate analogs via novel r" by Jason E. Mullins [scholarworks.umt.edu]
• 10. docentes.fct.unl.pt [docentes.fct.unl.pt]
• 11. docentes.fct.unl.pt [docentes.fct.unl.pt]
• 12. Syntheses and conformational analyses of glutamate analogs: 2-(2-carboxy-3-substituted-cyclopropyl)glycines as useful probes for excitatory amino acid receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. thieme-connect.com [thieme-connect.com]
• 16. semanticscholar.org [semanticscholar.org]
• 17. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]

Application Notes and Protocols for the Reaction of 1-phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione with Nucleophiles

Authored by: A Senior Application Scientist

Abstract

This document provides a detailed technical guide for researchers, scientists, and drug development professionals on the reactivity of 1-phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione with various nucleophiles. This guide elucidates the chemical principles governing these reactions, offers detailed experimental protocols, and discusses the potential applications of the resulting products in medicinal chemistry and organic synthesis. The strained bicyclic anhydride system of 1-phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione presents two primary sites for nucleophilic attack: the electrophilic carbonyl carbons of the anhydride and the strained cyclopropane ring. The regioselectivity and stereoselectivity of these reactions are highly dependent on the nature of the nucleophile and the reaction conditions, leading to a diverse array of potential products.

Introduction to 1-phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione

1-phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione is a unique bicyclic compound featuring a strained cyclopropane ring fused to a cyclic anhydride. The presence of the phenyl group at the bridgehead carbon introduces steric and electronic influences on the molecule's reactivity. The bicyclo[3.1.0]hexane framework is a key structural motif in a variety of biologically active molecules and natural products, often serving as a conformationally constrained scaffold in drug design.[1][2] The inherent ring strain of the cyclopropane and the electrophilicity of the anhydride moiety make this molecule a versatile building block for the synthesis of complex molecular architectures.

General Principles of Reactivity

The reaction of 1-phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione with nucleophiles is governed by two competing pathways:

• Nucleophilic Acyl Substitution at the Anhydride: This is the more conventional reaction pathway for anhydrides. Nucleophiles attack one of the carbonyl carbons, leading to the opening of the anhydride ring to form a carboxylic acid and a new functional group (e.g., an amide or an ester). This reaction is typically fast and occurs under mild conditions.

• Nucleophilic Ring-Opening of the Cyclopropane: The strained C-C bonds of the cyclopropane ring are susceptible to cleavage by nucleophiles, particularly under conditions that promote this pathway. The regioselectivity of this ring-opening is influenced by the substitution pattern and the nature of the attacking nucleophile.[3]

The interplay between these two pathways is a key consideration in planning syntheses using this scaffold. The choice of nucleophile, solvent, temperature, and catalyst can be used to selectively favor one pathway over the other.

Mechanistic Pathways

The following diagrams illustrate the generalized mechanisms for the reaction of 1-phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione with nucleophiles.

Caption: Nucleophilic Acyl Substitution Pathway.

Caption: Nucleophilic Cyclopropane Ring-Opening Pathway.

Experimental Protocols

The following protocols are generalized procedures for the reaction of 1-phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione with common nucleophiles. Researchers should optimize these conditions for their specific substrates and desired outcomes.

General Experimental Workflow

Caption: General Experimental Workflow.

Protocol 1: Reaction with an Amine (Aminolysis)

This protocol describes the reaction with a primary or secondary amine to yield a cyclopropane-containing amide-carboxylic acid.

Materials:

• 1-phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione

• Amine (e.g., benzylamine, morpholine)

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate solution

• 1 M aqueous hydrochloric acid

• Anhydrous magnesium sulfate

• Standard laboratory glassware and magnetic stirrer

Procedure:

• In a round-bottom flask, dissolve 1-phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione (1.0 eq) in anhydrous DCM (0.1 M solution).

• Cool the solution to 0 °C in an ice bath.

• Slowly add the amine (1.1 eq) to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Dilute the reaction mixture with DCM.

• Wash the organic layer with 1 M HCl (2 x 20 mL), followed by brine (1 x 20 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel or by recrystallization.

Protocol 2: Reaction with an Alcohol (Alcoholysis)

This protocol describes the reaction with an alcohol to yield a cyclopropane-containing ester-carboxylic acid. This reaction may require a basic catalyst.

Materials:

• 1-phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione

• Alcohol (e.g., methanol, ethanol)

• Anhydrous pyridine or 4-(dimethylamino)pyridine (DMAP) (catalytic amount)

• Anhydrous THF

• Diethyl ether

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate

Procedure:

• To a stirred solution of 1-phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione (1.0 eq) and the alcohol (1.5 eq) in anhydrous THF (0.1 M), add a catalytic amount of DMAP (0.1 eq).

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by TLC.

• Upon completion, remove the solvent under reduced pressure.

• Dissolve the residue in diethyl ether and wash with saturated aqueous ammonium chloride solution (2 x 15 mL) and then with brine (1 x 15 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography.

Data Summary

The following table summarizes the expected products and potential yields for the reaction of 1-phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione with various nucleophiles based on general chemical principles. Actual yields may vary depending on the specific reaction conditions.

Nucleophile	Expected Major Product	Potential Yield Range (%)
Primary/Secondary Amine	Cyclopropane Amide-Carboxylic Acid	80-95
Alcohol (with base catalyst)	Cyclopropane Ester-Carboxylic Acid	70-90
Water	Cyclopropane Di-Carboxylic Acid	>95
Thiol	Cyclopropane Thioester-Carboxylic Acid	60-85
Grignard Reagent (R-MgBr)	Mixture of ring-opened products	Variable
Lithium Aluminum Hydride	Cyclopropane Diol	50-70

Applications in Drug Development and Research

The products derived from the nucleophilic reactions of 1-phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione are valuable intermediates in organic synthesis and medicinal chemistry. The resulting densely functionalized cyclopropane derivatives can serve as scaffolds for the synthesis of:

• Conformationally restricted peptide mimics: The cyclopropane unit can act as a rigid dipeptide isostere.

• Enzyme inhibitors: The carboxylic acid functionality can interact with active sites of various enzymes.

• Probes for biological systems: The ability to introduce a variety of functional groups allows for the synthesis of molecular probes to study biological processes.

• Novel heterocyclic systems: The ring-opened products can be further cyclized to generate novel heterocyclic compounds.

The development of ligands for sigma receptors, for instance, has utilized the related 1-phenyl-3-azabicyclo[3.1.0]hexane scaffold, highlighting the potential of this bicyclic system in neuroscience drug discovery.[4]

References

• Ji, M.-K., et al. (2014). Nucleophile-Dependent Regio- and Stereoselective Ring Opening of 1-Azoniabicyclo-[3.1.0]hexane Tosylate. Chemistry - An Asian Journal, 9, 1060-1067.
• Mechehoud, Y., et al. (2018). A New Synthetic Method of 1,5-Dimethyl-3-Oxabicyclo[3.1.0] Hexane-2,4-Dione. Bentham Open.
• Perrone, R., et al. (2004). 1-Phenyl-3-azabicyclo[3.1.0]hexane derivatives as new ligands for sigma receptors. ARKIVOC, 2004(v), 156-169.

• Molbase. (n.d.). Synthesis of 1-(4-Aminophenyl)-3-propargyl-3-azabicyclo[3.1.0]hexane-2,4dione. Retrieved from [Link]

• Bentham Open. (2018). A New Synthetic Method of 1,5-Dimethyl-3-Oxabicyclo[3.1.0] Hexane-2,4-Dione. The Open Organic Chemistry Journal, 12(1).

• PubChem. (n.d.). 1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one. Retrieved from [Link]

• Gim, J., et al. (2022). Development of Bicyclo[3.1.
• Mlostoń, G., et al. (2009). THREE-COMPONENT REACTIONS WITH 3-PHENYL-1-AZA- BICYCLO[1.1.

• Khan Academy. (2014, August 13). Chemistry 3 Nucleophilic attack on a keto-cyclohexane. YouTube. Retrieved from [Link]

• PubChem. (n.d.). 1-phenyl-3-oxabicyclo[3.1.0]hexan-2-one. Retrieved from [Link]

• ResearchGate. (2026, February 15). Bicyclo[3.1.0]Hexane Nucleosides. Retrieved from [Link]

• PubChem. (n.d.). 3-Oxabicyclo(3.1.0)hexane-2,4-dione. Retrieved from [Link]

• Taylor, E. C., & Yoneda, F. (1967). Reactions of 4-phenyl-3H-1,2,4-triazole-3,5 (4H)-dione with alcohols and amines.
• González-Moa, A., et al. (2008). North- and South-Bicyclo[3.1.0] Hexene Nucleosides. The Effect of Ring Planarity on Anti-HIV Activity. Journal of medicinal chemistry, 51(10), 2944–2953.

• ChemSrc. (n.d.). (1S,5R)-1-phenyl-3-oxabicyclo[3.1.0]hexan-2-one. Retrieved from [Link]

Sources

• 1. Development of Bicyclo[3.1.0]hexane-Based A3 Receptor Ligands: Closing the Gaps in the Structure–Affinity Relationships - PMC [pmc.ncbi.nlm.nih.gov]
• 2. North- and South-Bicyclo[3.1.0] Hexene Nucleosides. The Effect of Ring Planarity on Anti-HIV Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. molmod.ugent.be [molmod.ugent.be]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Preparation of 1-phenyl-3-azabicyclo[3.1.0]hexane-2,4-dione from anhydride precursor

Executive Summary

This application note details the synthetic methodology for preparing 1-phenyl-3-azabicyclo[3.1.0]hexane-2,4-dione (also known as 1-phenyl-1,2-cyclopropanedicarboximide) from its anhydride precursor. This bicyclic scaffold is a conformationally restricted analog of succinimide and glutamate, making it a critical intermediate in the development of CNS-active agents, specifically ligands for sigma receptors and neurotransmitter reuptake inhibitors.

We present two validated protocols:

• Method A (Urea Fusion): A solvent-free, high-atom-economy approach ideal for scale-up.

• Method B (Solution Phase): A two-step mild sequence utilizing ammonium hydroxide and chemical dehydration, suitable for temperature-sensitive derivatives.

Scientific Background & Mechanism[1][2]

The transformation of 1-phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione (the anhydride) to its imide counterpart involves a nucleophilic acyl substitution followed by a dehydration-driven ring closure.

Mechanistic Pathway[1]

• Nucleophilic Attack: An ammonia source (or urea acting as an ammonia donor) attacks one of the carbonyl carbons of the anhydride.

• Ring Opening: The anhydride ring opens to form the intermediate amic acid (carbamoyl carboxylic acid). Regioselectivity at this stage is transient, as both isomers converge to the same symmetrical imide upon cyclization.

• Dehydration/Cyclization: Under thermal or chemical promotion, the nitrogen lone pair attacks the remaining carboxylic acid carbonyl, ejecting water and closing the five-membered imide ring.

Reaction Scheme Visualization

The following diagram illustrates the chemical pathway and the critical intermediate states.

Caption: Mechanistic flow from anhydride precursor to target imide via the amic acid intermediate.[1][2][3][4][5]

Experimental Protocols

Method A: Urea Fusion (Preferred for Scale-Up)

Principle: Molten urea serves as both the solvent and the ammonia source. This method drives the equilibrium toward the imide by thermally removing water and evolving CO₂/NH₃.

Materials:

• 1-phenyl-1,2-cyclopropanedicarboxylic anhydride (1.0 equiv)

• Urea (1.5 – 2.0 equiv)

• Equipment: Round-bottom flask, heating mantle/oil bath, short-path distillation head (optional, to remove water).

Step-by-Step Protocol:

• Charge: In a round-bottom flask, intimately mix the finely powdered anhydride and urea.

• Melt: Heat the mixture to 130–140°C . The mixture will melt into a homogeneous liquid.

  • Note: Evolution of gas (NH₃ and CO₂) will be observed. Ensure proper ventilation (fume hood).

• Reaction: Maintain temperature at 135°C for 2–4 hours .

  • Monitoring: The melt will eventually solidify or become very viscous as the higher-melting imide forms.

• Quench: Cool the reaction mass to ~80°C and add Water (10 volumes) . Stir vigorously to dissolve excess urea.

• Isolation: Filter the precipitating solid.

• Purification: Recrystallize the crude solid from Ethanol/Water (9:1) or pure Isopropanol .

• Drying: Dry in a vacuum oven at 50°C for 6 hours.

Data Summary: Method A

Parameter	Specification
Stoichiometry	1.0 : 1.5 (Anhydride : Urea)
Temperature	135°C ± 5°C
Time	3.0 Hours
Typical Yield	85 – 92%
Atom Economy	High (Solvent-free)

Method B: Solution Phase (Mild Conditions)

Principle: Formation of the ammonium salt/amic acid in aqueous media, followed by chemical dehydration using acetic anhydride.

Materials:

• 1-phenyl-1,2-cyclopropanedicarboxylic anhydride (1.0 equiv)

• Ammonium Hydroxide (28-30% NH₃, 5.0 equiv)

• Acetic Anhydride (excess)

• Sodium Acetate (catalytic, 0.1 equiv)

Step-by-Step Protocol:

• Ammonolysis: Suspend the anhydride in water (5 vol). Add Ammonium Hydroxide dropwise at 0–5°C. Stir at room temperature for 1 hour until the solid dissolves (formation of ammonium salt).

• Concentration: Evaporate the solution to dryness under reduced pressure to obtain the crude amic acid/salt.

• Cyclization: Re-suspend the residue in Acetic Anhydride (3-5 vol) . Add anhydrous Sodium Acetate.

• Reflux: Heat the mixture to reflux (approx. 140°C) for 1–2 hours .

• Workup: Cool the mixture and pour slowly onto Ice/Water . Stir for 30 minutes to hydrolyze excess acetic anhydride.

• Isolation: Filter the precipitate. Wash with cold water and saturated NaHCO₃ (to remove traces of acetic acid).

• Purification: Recrystallize from Ethanol.

Process Workflow & Decision Matrix

The following workflow guides the researcher in executing the synthesis and making critical decisions based on intermediate observations.

Caption: Operational workflow for the synthesis of 1-phenyl-3-azabicyclo[3.1.0]hexane-2,4-dione.

Analytical Characterization (Self-Validation)

To ensure the protocol was successful, the isolated product must meet specific spectroscopic criteria distinguishing it from the starting anhydride.

Technique	Anhydride (Precursor)	Imide (Product)	Validation Logic
IR Spectroscopy	C=O stretch: ~1850, 1780 cm⁻¹	C=O stretch: ~1770, 1720 cm⁻¹	Imide carbonyls absorb at lower frequencies than anhydrides. Look for the appearance of N-H stretch (broad, ~3200 cm⁻¹).
¹H NMR (CDCl₃)	No N-H signal.	Broad singlet at δ ~8.0–9.0 ppm (N-H).	The appearance of the exchangeable N-H proton is the primary confirmation of imide formation.
Solubility	Soluble in DCM, Toluene. Hydrolyzes in water.	Insoluble in water; Soluble in polar organics (DMSO, MeOH).	Change in solubility profile confirms functional group transformation.

References

• Synthesis of 3-azabicyclo[3.1.0]hexane derivatives. Royal Society of Chemistry. Available at: [Link]

• Radical-mediated dehydrative preparation of cyclic imides. Beilstein Journal of Organic Chemistry. Available at: [Link]

• 1-Phenyl-3-azabicyclo[3.1.0]hexane derivatives as new ligands for sigma receptors. Semantic Scholar. Available at: [Link]

• Efficient synthesis of 3,4-dihydropyrimidin-2-ones in low melting tartaric acid–urea mixtures. Green Chemistry. Available at: [Link]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. BJOC - Radical-mediated dehydrative preparation of cyclic imides using (NH4)2S2O8–DMSO: application to the synthesis of vernakalant [beilstein-journals.org]
• 3. PubChemLite - 1-phenyl-3-azabicyclo[3.1.0]hexane hydrochloride (C11H13N) [pubchemlite.lcsb.uni.lu]
• 4. Synthesis and reaction of 1-azabicyclo[3.1.0]hexane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. epub.uni-regensburg.de [epub.uni-regensburg.de]

Technical Notes & Optimization

Technical Support Center: Stability & Storage of 1-phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione

[1]

Status: Operational Ticket ID: T-GEN-310-HYD Subject: Prevention of Hydrolytic Degradation in Strained Bicyclic Anhydrides Audience: Chemical Development & Storage Teams[1]

Executive Summary

You are handling 1-phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione , a highly reactive bicyclic anhydride.[1] Unlike standard aliphatic anhydrides (e.g., succinic anhydride), this molecule possesses significant Baeyer strain due to the fusion of a cyclopropane ring with a five-membered anhydride ring.

This structural tension makes the carbonyl carbons highly electrophilic and exceptionally prone to nucleophilic attack by water. Hydrolysis is not just a degradation risk; it is thermodynamically driven by strain relief. [1]

This guide provides the protocols required to maintain >98% purity during storage and handling.

Module 1: The Hydrolysis Mechanism (The "Why")

To prevent degradation, one must understand the driving force. The hydrolysis of this compound is a two-step process driven by the release of ring strain.

• Nucleophilic Attack: Atmospheric moisture (

  ) attacks one of the carbonyl carbons (C2 or C4). The phenyl group at C1 creates steric hindrance, often directing the initial attack, but the result is rapid ring opening.

• Strain Relief: The opening of the anhydride ring relieves the angle strain imposed by the fused cyclopropane system. This makes the reverse reaction (re-closing the ring) energetically difficult without dehydrating agents.

Visualizing the Pathway

Figure 1: The irreversible hydrolysis pathway driven by relief of bicyclic ring strain.[1]

Module 2: Storage & Handling Protocols (The "How")

The following protocols are mandatory for maintaining compound integrity.

A. Solid State Storage

The solid material is hygroscopic. Once the surface hydrolyzes, the resulting diacid can catalyze further degradation (autocatalysis).

Parameter	Specification	Technical Rationale
Temperature	-20°C (± 5°C)	Reduces kinetic energy, slowing the rate of nucleophilic attack by trace moisture.[1]
Atmosphere	Argon or Nitrogen	Displaces humid air.[1] Argon is preferred as it is heavier than air and forms a "blanket" over the crystals.
Primary Container	Amber Glass Vial	Prevents UV degradation (standard precaution) and offers a better moisture barrier than plastic.[1]
Secondary Seal	Parafilm® + Desiccant	The vial must be sealed with Parafilm and placed inside a secondary jar containing active desiccant (e.g., or Indicating Silica).

B. Solution State Handling

CRITICAL: Never store this compound in solution for long periods unless absolutely necessary. If solution storage is required, strict solvent selection is enforced.

Solvent Class	Status	Examples	Notes
Protic	FORBIDDEN	Water, Methanol, Ethanol	Will cause immediate solvolysis (hydrolysis or alcoholysis) to form acids/esters.[1]
Aprotic (Wet)	FORBIDDEN	Undried DCM, THF, DMF	"Reagent grade" solvents often contain 50-500 ppm water, sufficient to degrade the anhydride.[1]
Aprotic (Dry)	APPROVED	Anhydrous DCM, Toluene, THF	Must be dried over molecular sieves (3Å or 4Å).[1]

Module 3: Troubleshooting & FAQs (The "Fix")

Q1: The material has formed clumps inside the bottle. Is it still usable?

• Diagnosis: Clumping is the primary physical indicator of partial hydrolysis. The dicarboxylic acid product often has a higher melting point and different crystal lattice, causing "caking."

• Action:

  • Take a small sample for 1H-NMR in

    .[1]

  • Look for a broad singlet around 10-12 ppm (carboxylic acid protons).[1]

  • If acid content is <5%, you may recrystallize from anhydrous toluene/hexanes. If >5%, repurify immediately or discard.

Q2: Can I dry the material in a vacuum oven to remove moisture?

• Warning: Be extremely cautious.

• Protocol: You can use a vacuum desiccator at room temperature with

  .[1]

• Avoid: Do not heat above 40°C while applying vacuum if the material is already wet; the combination of heat and trapped moisture in the crystal lattice will accelerate hydrolysis before the water evaporates.

Q3: My reaction yield is low, and I see a polar spot on the TLC.

• Cause: The polar spot is likely the dicarboxylic acid (1-phenylcyclopropane-1,2-dicarboxylic acid).[1]

• Fix: Ensure your reaction solvent was distilled or passed through an alumina column.[1] Adding a scavenger like molecular sieves directly to the reaction vessel can prevent in-situ hydrolysis.[1]

Decision Tree: Handling Degraded Material

Figure 2: Quality control workflow for assessing anhydride integrity prior to use.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 15647002, 1-phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione.[1] Retrieved from [Link]

• Wipf, P. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds.[1] University of Pittsburgh, Department of Chemistry. Retrieved from [Link]

• LibreTexts Chemistry. Reactivity of Acid Anhydrides and Nucleophilic Acyl Substitution. Retrieved from [Link][1][2][3][4][5]

Sources

• 1. 1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one | C11H10O2 | CID 11745119 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. molan.wdfiles.com [molan.wdfiles.com]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. A Facile Synthetic Method for Anhydride from Carboxylic Acid with the Promotion of Triphenylphosphine Oxide and Oxaloyl Chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemistry.coach [chemistry.coach]

Technical Support Center: Regioselectivity in Aminolysis of Phenyl-Substituted Cyclopropane Anhydrides

Welcome to the technical support resource for researchers, chemists, and drug development professionals working with the regioselective aminolysis of phenyl-substituted cyclopropane anhydrides. This guide provides in-depth, field-proven insights into controlling the reaction's outcome, troubleshooting common issues, and understanding the underlying mechanistic principles.

Frequently Asked Questions (FAQs)

This section addresses fundamental concepts and common inquiries regarding the aminolysis of these specialized scaffolds.

Q1: What is the accepted mechanism for the aminolysis of a cyclic anhydride?

The reaction proceeds via a nucleophilic acyl substitution mechanism.[1] The amine, acting as a nucleophile, attacks one of the electrophilic carbonyl carbons of the anhydride. This forms a tetrahedral intermediate. Subsequently, the carbonyl double bond reforms, leading to the cleavage of the C-O bond and ring-opening, with the other carbonyl group departing as a carboxylate. Since the amine nucleophile is neutral, a protonated amide is initially formed, which is then deprotonated (often by a second equivalent of the amine) to yield the final product.[1]

Q2: What are the primary factors that control regioselectivity in the ring-opening of phenyl-substituted cyclopropane anhydrides?

Controlling which of the two carbonyl groups is attacked by the amine is the central challenge. The outcome is a delicate balance between two main factors:

• Steric Hindrance: The three-membered cyclopropane ring and the adjacent phenyl group create a sterically demanding environment. Bulky nucleophiles will preferentially attack the less sterically hindered carbonyl carbon.[2][3] The transition state leading to attack at the more crowded site will be higher in energy, thus disfavoring that pathway.

• Electronic Effects: The phenyl group influences the electrophilicity of the adjacent carbonyl carbon (Cα). While the phenyl ring can be electron-withdrawing via induction, its overall electronic effect can be modulated by substituents. Furthermore, the inherent strain and electronic nature of the cyclopropane ring itself play a crucial role in the stability of the transition states.[3][4] In some systems, electronic factors can override steric hindrance, especially with smaller, less-hindered nucleophiles.

Q3: How does the amine's structure (e.g., primary, secondary, bulky vs. small) influence regioselectivity?

The structure of the amine is one of the most powerful tools for controlling regioselectivity.

• Steric Bulk: As the steric bulk of the amine increases (e.g., comparing methylamine to tert-butylamine), its ability to access the more hindered carbonyl carbon decreases significantly. This steric repulsion strongly favors the formation of the regioisomer resulting from attack at the less hindered site.[5]

• Nucleophilicity: The reaction rate is dependent on the amine's nucleophilicity. While related to basicity, it is also influenced by sterics. Highly hindered amines may be strong bases but poor nucleophiles, potentially leading to low reactivity or side reactions like proton abstraction if an acidic proton is available.

Q4: Can catalysts be used to influence or enhance the reaction?

Yes, organocatalysis can be a highly effective strategy. For instance, chiral thiourea-based catalysts have been shown to activate cyclic anhydrides through double hydrogen-bonding.[2][6] This activation can lower the activation energy of the reaction and, in a chiral context, induce enantioselectivity.[7] By creating a highly organized transition state, such catalysts can also amplify the inherent steric or electronic biases, leading to improved regioselectivity.[2]

Troubleshooting Guide

This section is designed to help you diagnose and solve specific problems encountered during your experiments.

Problem 1: I'm observing poor regioselectivity and obtaining a mixture of both amide products.

• Potential Cause A: Competing Steric and Electronic Effects. The chosen amine and substrate combination may not have a strong intrinsic bias. The steric hindrance at the phenyl-substituted carbonyl might not be sufficient to fully block the approach of a small amine, leading to attack at both sites.

• Solution:

  • Increase Steric Demand: Switch to a significantly bulkier amine (e.g., from benzylamine to diphenylmethylamine or from isobutylamine to tert-butylamine). This will amplify the steric differentiation between the two carbonyls.

  • Lower the Reaction Temperature: Reactions run at lower temperatures (e.g., 0 °C or -20 °C) are more sensitive to small differences in activation energy. This can significantly enhance the selectivity for the product formed via the lower energy transition state.

  • Change the Solvent: The solvent can influence the transition state energies. Experiment with a range of solvents from nonpolar (e.g., toluene) to polar aprotic (e.g., THF, CH₂Cl₂).

• Potential Cause B: Scrambling or Isomerization. Although less common for this specific reaction, ensure your starting anhydride is pure and that no side reactions are causing isomerization under the reaction conditions.

• Solution:

  • Confirm Starting Material Purity: Analyze your phenyl-substituted cyclopropane anhydride by NMR before starting the reaction.

  • Monitor at Early Time Points: Take an aliquot early in the reaction to see if the product ratio is consistent over time. A changing ratio might indicate that one product is converting to the other.

Problem 2: The reaction is very slow or gives low conversion.

• Potential Cause A: Insufficient Nucleophilicity. The amine you are using may be too sterically hindered or not basic enough to react efficiently with the anhydride.

• Solution:

  • Switch to a Less Hindered Amine: If your primary goal is simply to achieve the aminolysis, a smaller primary amine (e.g., benzylamine) is often more reactive than a bulky secondary one.

  • Consider Catalysis: Introduce a thiourea-based organocatalyst (1-5 mol%) to activate the anhydride and facilitate the nucleophilic attack.[6][7]

• Potential Cause B: Amine Protonation. The carboxylic acid generated as a byproduct will protonate the starting amine, converting it into a non-nucleophilic ammonium salt.[1]

• Solution:

  • Use Excess Amine: A common strategy is to use at least two equivalents of the amine—one to act as the nucleophile and one to act as a base to neutralize the acid byproduct.

  • Add a Non-Nucleophilic Base: Alternatively, use one equivalent of your valuable amine and add 1.1 equivalents of a non-nucleophilic base like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) to scavenge the acid.

Problem 3: The reaction favors the undesired regioisomer.

• Potential Cause: The inherent electronic and steric properties of your system favor the observed product, and your current strategy is not sufficient to reverse this selectivity.

• Solution:

  • To Favor the Sterically Less Hindered Product: This is often the easier goal. Maximize steric control by using a very bulky amine at a low temperature, as described in Problem 1.

  • To Favor the Sterically More Hindered Product: This is a significant challenge. This outcome requires overriding the natural steric bias.

    • Use a Small, Highly Reactive Nucleophile: A small amine like ammonia or methylamine at a slightly elevated temperature might favor the electronically preferred site, if one exists.

    • Investigate Lewis Acid Catalysis: A Lewis acid could potentially coordinate to both carbonyl oxygens, altering the electronic properties of the anhydride. This is an area for experimental exploration and may change the regiochemical outcome, similar to how Lewis acids can influence the ring-opening of epoxides.[8]

Visualizing the Reaction Pathway and Troubleshooting

To better understand the choices in this reaction, the following diagrams illustrate the key decision points.

Caption: Reaction mechanism for aminolysis showing two competing pathways.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Enantioselective Thiolysis and Aminolysis of Cyclic Anhydrides Using a Chiral Diamine-Derived Thiourea Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 3. content.e-bookshelf.de [content.e-bookshelf.de]
• 4. Theoretical Study on the Origin of Abnormal Regioselectivity in Ring-Opening Reaction of Hexafluoropropylene Oxide [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Enantioselective Thiolysis and Aminolysis of Cyclic Anhydrides Using a Chiral Diamine-Derived Thiourea Catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]

Technical Support: Yield Optimization for 1-Phenylcyclopropane-1,2-Dicarboxylic Anhydride

Executive Summary

The synthesis of 1-phenylcyclopropane-1,2-dicarboxylic anhydride presents a specific regiochemical and stereochemical challenge. Unlike the common 3-phenyl isomer (derived from styrene), the 1-phenyl-1,2-substitution pattern requires the construction of a quaternary center at C1.

The most robust route involves the Rhodium(II)-catalyzed cyclopropanation of alkyl acrylates with phenyl diazoacetate , followed by hydrolysis and anhydride formation. The primary yield-limiting factors are carbene dimerization , poor diastereoselectivity (trans-dominance) , and inefficient ring closure due to steric strain.

This guide provides a self-validating troubleshooting framework to maximize yield and purity.

Part 1: The Synthetic Pathway & Logic

To troubleshoot effectively, we must visualize the competing pathways. The target molecule requires a cis-arrangement of the carboxyl groups at C1 and C2 to form the anhydride.

Figure 1: Reaction logic flow. Note that the 'Trans' isomer cannot directly form the anhydride; it must be epimerized.

Part 2: Troubleshooting Guides & FAQs

Module A: The Cyclopropanation Step (Yield & Selectivity)

Issue: "My yield of the cyclopropane diester is low (<40%), and I see large amounts of olefinic side products."

Root Cause: This indicates Carbene Dimerization . The diazo compound is reacting with itself rather than the acrylate because the local concentration of diazo is too high relative to the trap (acrylate).

Protocol for Correction:

• Inverse Addition: Do not add the catalyst to the diazo/acrylate mixture.

• Slow Addition: Add the Phenyl Diazoacetate (diluted in DCM or Toluene) via syringe pump over 4–6 hours to a refluxing solution of the catalyst and excess acrylate (5–10 equivalents).

• Catalyst Selection: Switch from Rh2(OAc)4 to Rh2(esp)2 (Du Bois catalyst). The bis(carboxylate) linker stabilizes the catalyst, preventing degradation during long addition times.

Parameter	Standard Condition	Optimized Condition	Reason
Diazo Conc.	0.5 M (Batch)	<0.05 M (Flow/Slow Add)	Prevents dimerization (Ph-C=C-Ph formation).
Acrylate Equiv.	1.1 equiv	5.0 - 10.0 equiv	Increases probability of Carbene-Alkene collision.
Temperature	25°C	40°C - 60°C	Ensures rapid N2 extrusion and turnover.

Issue: "I have high yield, but the anhydride formation fails. I suspect I have the wrong isomer."

Root Cause: The Rh-catalyzed cyclopropanation of donor-acceptor carbenes typically favors the trans-isomer (sterically less crowded). The trans-diacid cannot close to form the cyclic anhydride because the carboxyl groups are on opposite faces of the ring.

The Epimerization Fix (The "Blanc" Trap): You do not need to separate the isomers. You can drive the equilibrium to the cis-anhydride using thermodynamic control.

Step-by-Step Protocol:

• Hydrolysis: Saponify the crude ester mixture (NaOH/MeOH) to obtain the mixed cis/trans diacids.

• Dehydration/Isomerization:

  • Suspend the crude diacid in Acetic Anhydride (Ac2O) .

  • Add catalytic Sodium Acetate (NaOAc) (10 mol%).

  • Reflux for 4–6 hours.

• Mechanism: The C2 proton (alpha to the carbonyl) is acidic. Under basic conditions (NaOAc) and heat, the C2 center epimerizes. The cis-diacid rapidly cyclizes to the anhydride (irreversible under these conditions), removing it from the equilibrium.

• Isolation: Remove excess Ac2O under vacuum. The residue is the crude anhydride.

Module B: Reagent Quality (The Diazo Component)

Issue: "The reaction turns black immediately and no gas evolution is observed."

Root Cause: Decomposition of the catalyst or impure phenyl diazoacetate. Phenyl diazoacetate is thermally unstable and light-sensitive.[1] Old samples contain methyl phenylacetate and polymeric material that poisons the Rh catalyst.

Quality Control Check:

• Appearance: Must be a bright orange/red oil. If brown/black, discard.

• IR Validation: Check for the strong diazo stretch at ~2080 cm⁻¹ .

• Purification: If impure, pass through a short plug of neutral alumina (eluting with Hexane/Et2O) immediately before use. Do not distill (explosion hazard).

Part 3: Detailed Experimental Procedure (Optimized)

Target: 1-Phenylcyclopropane-1,2-dicarboxylic anhydride (10 mmol scale)

• Cyclopropanation:

  • Charge a flame-dried flask with Rh2(esp)2 (0.01 mmol, 0.1 mol%) and Methyl Acrylate (50 mmol, 5 equiv) in dry DCM (20 mL). Bring to reflux.

  • Dissolve Methyl Phenyldiazoacetate (10 mmol) in DCM (20 mL).

  • Add the diazo solution via syringe pump at 4 mL/h (5-hour addition).

  • Checkpoint: Solution should remain slightly green/blue (active catalyst). If it turns dark brown early, stop and check reagents.

  • Evaporate solvent and excess acrylate to yield crude diester (expect ~70:30 trans:cis ratio).

• Hydrolysis:

  • Dissolve crude oil in MeOH (30 mL). Add 4M NaOH (30 mL). Reflux 2h.

  • Acidify with HCl to pH 1. Extract with EtOAc. Isolate crude diacid.

• Anhydride Formation (The Critical Step):

  • Dissolve crude diacid in Acetic Anhydride (15 mL).

  • Add NaOAc (100 mg).

  • Reflux (140°C bath) for 4 hours.

  • Observation: The reaction relies on the in situ epimerization of the C2 proton.

  • Concentrate to dryness.[2] Sublime the residue under high vacuum (0.1 mmHg, 120-140°C) OR recrystallize from Toluene/Hexane.

  • Yield Target: >65% overall from diazoacetate.

References

• Davies, H. M. L., & Beckwith, R. E. J. (2003). Catalytic Enantioselective C–H Activation by Means of Metal Carbenoid-Induced C–H Insertion. Chemical Reviews, 103(8), 2861–2904. (Foundational text on donor-acceptor carbenes and Rh catalysts). Link

• Doyle, M. P., et al. (2010). Dirhodium(II) Tetrakis[methyl 2-oxopyrrolidine-5(R or S)-carboxylate] as a Catalyst for Highly Enantioselective and Diastereoselective Cyclopropanation. Journal of the American Chemical Society. (Catalyst selection for diazoacetates). Link

• Grokipedia. (2024). Methyl Phenyldiazoacetate Properties and Reactivity. (Specific data on precursor stability). Link

• Organic Syntheses. (1970). Cyclopropanation via Diazo compounds and Thermal Decomposition. (General protocols for anhydride formation from diacids). Link

Safety Note: Phenyl diazoacetate is potentially explosive.[1] Perform all diazo reactions behind a blast shield. Do not concentrate pure diazo compounds to dryness; keep in solution whenever possible.

Sources

• 1. grokipedia.com [grokipedia.com]
• 2. Experimental and Theoretical Mechanistic Study on the Thermal Decomposition of 3,3-diphenyl-4-(trichloromethyl)-5-nitropyrazoline - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stereochemical Control in Cyclopropane Dicarboxylate Synthesis

Welcome to the technical support center for stereochemical control in cyclopropane dicarboxylate synthesis. This resource is designed for researchers, chemists, and drug development professionals who are navigating the complexities of synthesizing specific stereoisomers of cyclopropane-containing molecules. The rigid, three-membered ring of cyclopropane imposes significant geometric constraints, leading to stable cis and trans isomers that do not readily interconvert.[1][2][3] The precise three-dimensional arrangement of substituents on the cyclopropane ring is often a critical determinant of a molecule's biological activity, making stereocontrol a paramount concern in synthetic design.[4]

This guide provides in-depth, troubleshooting-focused answers to common questions encountered in the lab, moving beyond simple protocols to explain the underlying principles that govern stereoselectivity.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Question 1: My cyclopropanation reaction is yielding a mixture of cis and trans isomers. How can I improve the selectivity for the desired isomer?

This is one of the most common challenges in cyclopropane synthesis. The ratio of cis to trans isomers is determined by the reaction conditions, which can favor either the kinetically or thermodynamically controlled product.[5][6][7][8]

Understanding Kinetic vs. Thermodynamic Control

• Kinetic Product: This isomer is formed faster because its transition state has a lower activation energy.[9] Reactions under kinetic control are typically run at lower temperatures for shorter durations to prevent the reaction from reaching equilibrium.[5][10]

• Thermodynamic Product: This isomer is the more stable of the two.[9] Reactions under thermodynamic control are run at higher temperatures for longer periods, allowing the initial products to equilibrate to the most stable form.[6][9]

Generally, trans-cyclopropane dicarboxylates are the more thermodynamically stable isomer due to reduced steric hindrance between the substituent groups.[11] Therefore, if the trans isomer is your target, employing conditions that favor thermodynamic control is a good starting point. Conversely, to obtain the cis isomer, you'll need to operate under kinetic control.

Troubleshooting & Optimization Strategies

Parameter	To Favor Kinetic Product (cis-isomer often)	To Favor Thermodynamic Product (trans-isomer often)	Rationale
Temperature	Lower the reaction temperature.[10]	Increase the reaction temperature.[6]	Lower temperatures provide less energy for the system to overcome the activation barrier to the more stable product.[5] Higher temperatures allow the reaction to become reversible and reach equilibrium.[6]
Reaction Time	Monitor the reaction closely and quench it as soon as the desired product forms.[10]	Allow the reaction to run for an extended period to ensure equilibrium is reached.[5]	Short reaction times trap the faster-forming product before it can isomerize.[5]
Solvent	Experiment with aprotic, non-polar solvents.	Protic or more polar solvents can sometimes facilitate equilibration.	Solvent can influence the stability of transition states and intermediates. Non-polar solvents are less likely to facilitate the proton exchange that can lead to epimerization.[10]
Base Selection	Use a non-equilibrating base (e.g., a bulky, non-nucleophilic base).	A base that can reversibly deprotonate the product may be beneficial.	The choice of base can determine whether the ring-closing step is reversible.[10]

Question 2: I am specifically trying to synthesize the cis-cyclopropane dicarboxylate, but the trans isomer always predominates. What specific methods can I use?

Synthesizing the less stable cis isomer requires carefully chosen strategies that kinetically favor its formation.[11] Here are some advanced methods to consider:

Directed Cyclopropanation

The presence of a directing group, such as a hydroxyl or benzyl ether, on the substrate can guide the cyclopropanating reagent to one face of the double bond, leading to high stereocontrol.[12] The Simmons-Smith reaction, for example, is well-known for its hydroxyl-directed cyclopropanation, which can be used to produce syn (or cis) products with high diastereoselectivity.[12]

• Experimental Protocol: Hydroxyl-Directed Simmons-Smith Cyclopropanation

  • Dissolve the allylic alcohol substrate in an anhydrous, non-polar solvent like dichloromethane (DCM) or diethyl ether under an inert atmosphere (e.g., argon or nitrogen).

  • Cool the solution to 0°C in an ice bath.

  • Add a solution of diethylzinc (Et₂Zn) dropwise, followed by the dropwise addition of diiodomethane (CH₂I₂).

  • Stir the reaction at 0°C for 1-2 hours, then allow it to warm to room temperature and stir for an additional 12-24 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Extract the product with an organic solvent, dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), and purify by flash column chromatography.

Catalytic Approaches

Modern synthetic methods often employ transition metal catalysts or organocatalysts to achieve high stereoselectivity.[13][14]

• Rhodium-Catalyzed Cyclopropanation: Rhodium(II) catalysts are highly effective in decomposing diazo compounds to form carbenes, which then react with alkenes. The choice of chiral ligands on the rhodium catalyst can provide excellent control over the stereochemical outcome, enabling the synthesis of specific enantiomers of both cis and trans cyclopropanes.[15]

• Organocatalysis: Chiral organocatalysts, such as prolinol derivatives, can facilitate Michael-initiated ring closure (MIRC) reactions to produce chiral cyclopropanes with high enantioselectivity.[13]

Photochemical Methods

Recent advancements have introduced novel photochemical approaches for the synthesis of cis-cyclopropanes. One such method involves the visible light-activated interaction between 2-substituted benzothiazolines and N-hydroxyphthalimide esters, which leads to the enantioselective synthesis of cis-cyclopropanes without the need for a separate photocatalyst.[11][16]

Question 3: I observe epimerization at a stereocenter adjacent to a carboxylate group after the cyclopropane ring has formed. How can I prevent this?

Epimerization, the change in configuration at one of several stereocenters in a molecule, is a common problem, especially when a chiral center is adjacent to a carbonyl group.[10] This occurs through the formation of a planar enolate intermediate upon deprotonation by a base.

Mechanism of Epimerization

Caption: Epimerization via a planar enolate intermediate.

Strategies to Minimize Epimerization

• Choice of Base: Use a weaker or sterically hindered base that is less likely to deprotonate the alpha-carbon.[10] Carefully control the stoichiometry to use the minimum amount of base required.[10]

• Temperature Control: Perform subsequent reaction or purification steps at lower temperatures to minimize the rate of enolization and epimerization.[10]

• Additives: In coupling reactions, additives like 1-hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt) can suppress racemization by forming reactive intermediates that are less prone to side reactions.[17]

• Protecting Groups: If possible, convert the carboxylate to a less activating functional group (e.g., an amide) before performing reactions that could cause epimerization.

• Trap the Product: If feasible, immediately convert the desired product into a more stable derivative to prevent it from reverting to the enolate intermediate.[10]

Question 4: How do I choose the right analytical method to confirm the stereochemistry of my cyclopropane dicarboxylate product?

Confirming the stereochemistry is a critical final step. A combination of analytical techniques is often necessary for unambiguous assignment.

Workflow for Stereochemical Assignment

Caption: Analytical workflow for stereochemical determination.

• NMR Spectroscopy:

  • ¹H NMR: The coupling constants (J-values) between the cyclopropyl protons can often distinguish between cis and trans isomers. Typically, Jcis is larger than Jtrans.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): This 2D NMR technique can show through-space correlations between protons. For a cis isomer, you would expect to see a NOE correlation between the protons on the substituted carbons.

• Chiral Chromatography (HPLC or SFC): To determine the enantiomeric excess (ee) of a chiral product, you must use a chiral stationary phase. This is essential for confirming the success of an asymmetric synthesis.[14]

• X-ray Crystallography: If you can grow a suitable single crystal of your product, X-ray crystallography provides unambiguous proof of both the relative and absolute stereochemistry.

By understanding the principles of kinetic and thermodynamic control and employing the appropriate synthetic and analytical techniques, you can effectively navigate the challenges of stereoselective cyclopropane dicarboxylate synthesis.

References

• Unveiling the beauty of cyclopropane formation: a comprehensive survey of enantioselective Michael initiated ring closure (MIRC) reactions.Organic Chemistry Frontiers (RSC Publishing).
• Stereoselective De Novo Construction of Cyclopropane by a Multifunctional Class I Aldolase.Journal of the American Chemical Society.
• Stereoselective Cyclopropanation Reactions.
• Origin of high stereocontrol in olefin cyclopropanation catalyzed by an engineered carbene transferase.PMC.
• Confirming the Stereochemistry of Vinylcyclopropane Reaction Products: A Compar
• Synthesis of cyclopropanes.Organic Chemistry Portal.
• Construction of a cis-cyclopropane via reductive radical decarboxylation. Enantioselective synthesis of cis- and trans-1-arylpiperazyl-2-phenylcyclopropanes designed as antidopaminergic agents.PubMed.
• Synthesis of cyclopropane containing n
• Modular Enantioselective Synthesis of cis-Cyclopropanes through Self-Sensitized Stereoselective Photodecarboxyl
• Head-to-Tail Cyclization: A Core Strategy for Cyclic Peptide Synthesis.[No Source Found]
• Modular Enantioselective Synthesis of cis-Cyclopropanes through Redox-Active Carbene Transfer and Stereoselective Photo-Decarboxyl
• Thermodynamic and kinetic reaction control.Wikipedia.
• 14.3 Kinetic versus Thermodynamic Control of Reactions.Organic Chemistry.
• Thermodynamic and Kinetic Products.Master Organic Chemistry.
• Technical Support Center: Minimizing Epimerization in Chiral Bicyclic Compound Synthesis.Benchchem.
• Kinetic and Thermodynamic Control.Dalal Institute.
• Kinetic Control Versus Thermodynamic Control Of A Reaction - Rate Processes In Chemical Reactions Kinetics And Equilibrium.
• Production of constrained L-cyclo-tetrapeptides by epimerization-resistant direct aminolysis.[No Source Found]
• "stereochemistry of Cyclopropane-1,2-dicarbohydrazide and its isomers".Benchchem.
• Cyclization strategies evaluation a Epimerization of direct aminolysis....
• Cis–trans isomerism.Wikipedia.
• Cis and Trans Isomers and Cis Trans Practice Problems.Chemistry Steps.
• Macrocyclization strategies for cyclic peptides and peptidomimetics.PMC - NIH.
• 4.2 Cis–Trans Isomerism in Cycloalkanes.Organic Chemistry | OpenStax.

Sources

• 1. Cis–trans isomerism - Wikipedia [en.wikipedia.org]
• 2. Cis and Trans Isomers and Cis Trans Practice Problems - Chemistry Steps [chemistrysteps.com]
• 3. 4.2 Cis–Trans Isomerism in Cycloalkanes - Organic Chemistry | OpenStax [openstax.org]
• 4. benchchem.com [benchchem.com]
• 5. Thermodynamic and kinetic reaction control - Wikipedia [en.wikipedia.org]
• 6. 14.3 Kinetic versus Thermodynamic Control of Reactions – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 7. dalalinstitute.com [dalalinstitute.com]
• 8. jackwestin.com [jackwestin.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Modular Enantioselective Synthesis of cis-Cyclopropanes through Self-Sensitized Stereoselective Photodecarboxylation with Benzothiazolines - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Unveiling the beauty of cyclopropane formation: a comprehensive survey of enantioselective Michael initiated ring closure (MIRC) reactions - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO00535J [pubs.rsc.org]
• 14. benchchem.com [benchchem.com]
• 15. Cyclopropane synthesis [organic-chemistry.org]
• 16. chemrxiv.org [chemrxiv.org]
• 17. Head-to-Tail Cyclization for Cyclic Peptide Synthesis - Creative Peptides [creative-peptides.com]

Technical Support Center: Purification of Moisture-Sensitive Cyclopropane Anhydrides

Introduction: Navigating the Purification Challenges of Strained Ring Systems

Cyclopropane anhydrides are valuable synthetic intermediates, but their purification presents a unique set of challenges rooted in their inherent chemical reactivity. The high ring strain of the cyclopropane moiety (approximately 115 kJ/mol) makes it susceptible to cleavage under conditions that might be benign for other molecules.[1][2] Compounding this is the electrophilic nature of the anhydride group, which is highly prone to hydrolysis.[3] Consequently, researchers often face a delicate balancing act: removing impurities without inducing degradation of the target molecule.

This guide provides a comprehensive resource for troubleshooting common issues encountered during the purification of these sensitive compounds. It is structured to provide immediate, actionable solutions to specific problems, grounded in the chemical principles governing the stability of cyclopropane anhydrides.

Frequently Asked Questions (FAQs)

Q1: My yield is consistently low after purification. What is the most likely cause of product loss?

A1: The primary culprit is almost always hydrolysis. Anhydrides react readily with water to form the corresponding dicarboxylic acids, a reaction that is often difficult to reverse.[3] This can occur during aqueous workups, on exposure to atmospheric moisture, or from residual water in solvents. The second most common cause is ring-opening of the cyclopropane group, which can be initiated by harsh pH conditions (both acidic and basic) or excessive heat.[4][5]

Q2: How can I definitively tell if my product has degraded via hydrolysis or ring-opening?

A2: Spectroscopic analysis is key.

• ¹H NMR Spectroscopy: Hydrolysis will result in the disappearance of the anhydride signals and the appearance of carboxylic acid protons (typically a broad singlet >10 ppm). Ring-opening will lead to a complex spectrum, losing the characteristic high-field cyclopropyl proton signals (often between 0-2 ppm).

• FT-IR Spectroscopy: A pure anhydride will show two characteristic C=O stretches (around 1820 and 1750 cm⁻¹). Upon hydrolysis, these will be replaced by a broad O-H stretch (around 3000 cm⁻¹) and a broader carbonyl stretch for the carboxylic acid (around 1700 cm⁻¹).

Q3: Which purification technique is generally the safest for a novel cyclopropane anhydride?

A3: The choice depends on the physical state and thermal stability of your compound. For solids , anhydrous recrystallization under an inert atmosphere is often the most effective method for achieving high purity.[6] For thermally stable liquids , vacuum distillation is preferred as it can remove non-volatile impurities effectively.[7] For thermally sensitive liquids or solids that are difficult to crystallize , inert-atmosphere column chromatography using a deactivated stationary phase is the go-to method, although it carries a higher risk of decomposition if not performed carefully.

Q4: My compound decomposes on my standard silica gel column. What are my options?

A4: Standard silica gel is acidic and contains surface silanol groups that can catalyze both hydrolysis and ring-opening.

• Deactivate the Silica: Pre-treat the silica gel by washing it with a solution of an amine (like triethylamine) in your eluent, then re-equilibrate with the pure eluent. This neutralizes the acidic sites.

• Use an Alternative Stationary Phase: Neutral alumina is a good alternative. For reverse-phase applications where aqueous eluents must be avoided, consider using Supercritical Fluid Chromatography (SFC), which uses non-polar carbon dioxide and is excellent for analyzing reactive molecules without causing decomposition.[8][9]

Troubleshooting Guides

This section addresses specific experimental failures in a direct problem-and-solution format.

Problem 1: Poor Recovery from Recrystallization

Potential Cause	Troubleshooting & Optimization Steps
Hydrolysis During Dissolution	Ensure all glassware is oven- or flame-dried immediately before use. Use freshly opened or distilled anhydrous solvents. Perform the entire procedure under an inert atmosphere (Nitrogen or Argon) using Schlenk techniques.[10]
Compound "Oiling Out" Instead of Crystallizing	This occurs when the solution becomes supersaturated at a temperature above the compound's melting point. Solution: Add a small amount of a miscible "anti-solvent" (one in which the compound is insoluble) to the hot, dissolved solution until slight turbidity appears, then allow it to cool slowly.[6] Alternatively, use a more dilute solution and cool it at a much slower rate.
Incorrect Solvent Choice	The ideal solvent should dissolve the compound poorly at room temperature but well when heated. Solution: Perform a micro-scale solvent screen. Place a few milligrams of your crude product in several vials and add 0.5 mL of different anhydrous solvents (e.g., hexane, ethyl acetate, dichloromethane, toluene) to identify a suitable system.
Precipitation of Impurities	If impurities are less soluble than the target compound, they will crash out first. Solution: Perform a hot filtration of the saturated solution to remove insoluble impurities before allowing it to cool.[6]

Problem 2: Product Degradation During Distillation

Potential Cause	Troubleshooting & Optimization Steps
Thermal Decomposition (Ring-Opening)	The compound is not stable at its boiling point, even under vacuum. Solution: Use a Kugelrohr apparatus for short-path distillation, which minimizes the time the compound spends at high temperatures. If decomposition still occurs, distillation is not a suitable method.
Acid/Base-Catalyzed Decomposition	Trace acidic or basic impurities in the crude mixture are catalyzing degradation at high temperatures. Solution: Consider a rapid pre-purification step, such as filtering through a short plug of neutral alumina, before attempting distillation.
Co-distillation with Impurities	Impurities have a similar boiling point to the product. Solution: Improve the efficiency of the distillation by using a fractionating column (e.g., Vigreux). If this fails, an alternative purification method like chromatography is necessary.[11]

Problem 3: Tailing or Missing Peaks in HPLC/GC Analysis

| Potential Cause | Troubleshooting & Optimization Steps | | On-Column Decomposition (HPLC) | The use of aqueous mobile phases in reverse-phase HPLC can hydrolyze the anhydride on the column.[8][12] Solution: Switch to a non-aqueous analytical technique. Supercritical Fluid Chromatography (SFC) is an ideal alternative for analyzing anhydrides without hydrolysis.[9] If HPLC must be used, employ normal-phase chromatography with anhydrous, non-protic solvents. | | On-Column Decomposition (GC) | High injector port temperatures can cause thermal degradation. The acidic sites in the column can also be problematic. Solution: Lower the injector temperature. If that is not sufficient, derivatize the anhydride to a more stable species (e.g., a diester) before analysis.[13] | | Poor Peak Shape | The analyte is interacting with active sites on the column. Solution: For GC, use a highly inert column. For HPLC, add modifiers to the mobile phase to mask active sites on the stationary phase. |

Visualized Workflow: Selecting a Purification Strategy

The following diagram outlines a decision-making process for choosing the appropriate purification method for a cyclopropane anhydride.

Caption: Decision tree for purification method selection.

Detailed Experimental Protocols

Protocol 1: Anhydrous Recrystallization via Schlenk Technique

This protocol is designed for solid cyclopropane anhydrides and prioritizes the exclusion of atmospheric moisture.[10]

• Preparation: Assemble a Schlenk flask equipped with a magnetic stir bar and a reflux condenser topped with a nitrogen/argon inlet. Flame-dry the entire apparatus under vacuum and cool under a positive pressure of inert gas.

• Dissolution: Add the crude solid to the Schlenk flask. Add a minimal amount of a pre-screened, anhydrous solvent via cannula transfer. Heat the mixture to reflux with stirring until all the solid dissolves. If insoluble impurities remain, perform a hot filtration via a filter cannula into a second, pre-dried Schlenk flask.

• Crystallization: Remove the heat source and allow the flask to cool slowly to room temperature. For improved yields, the flask can then be placed in a -20 °C freezer. Slow cooling is crucial for forming pure crystals.[6]

• Isolation: Once crystallization is complete, isolate the crystals by cannula filtration. The setup involves inverting the Schlenk flask and using inert gas pressure to force the supernatant through a filter cannula into a receiving flask, leaving the crystals behind.

• Washing & Drying: Wash the crystals with a small amount of cold, anhydrous solvent, again using cannula transfer. Dry the purified crystals under high vacuum for several hours to remove all residual solvent. Store the final product in a sealed container under an inert atmosphere.

Protocol 2: Inert-Atmosphere Flash Column Chromatography

This protocol is for compounds that are thermally labile or cannot be purified by recrystallization.

• Slurry Preparation: In a separate flask, prepare a slurry of neutral alumina or deactivated silica gel in the initial, least polar eluent.

• Column Packing: Pack the chromatography column with the slurry. Pass 2-3 column volumes of eluent through the column to ensure it is well-settled. Never let the column run dry.

• Sample Loading: Dissolve the crude anhydride in a minimal amount of the eluent. Using a cannula, load the solution onto the top of the column. Alternatively, for less soluble compounds, create a "dry load" by adsorbing the crude product onto a small amount of the stationary phase, evaporating the solvent, and carefully adding the resulting powder to the top of the packed column.

• Elution: Begin elution, collecting fractions. Apply positive pressure with inert gas (Nitrogen or Argon) to control the flow rate. A gradient elution from a non-polar solvent (e.g., hexane) to a more polar solvent (e.g., ethyl acetate) may be necessary. Ensure all solvents are anhydrous.

• Analysis & Recovery: Analyze the collected fractions by TLC or another appropriate method. Combine the fractions containing the pure product and remove the solvent using a rotary evaporator, being careful not to use excessive heat. Dry the final product under high vacuum.

References

• Recrystallization, filtration and melting point. 6

• Synthesis of mixed anhydrides of fatty acids: Stability and Reactivity. ResearchGate. 14

• Determination of aliphatic anhydrides and acids by reversed-phase liquid chromatography. SpringerLink. 12

• Simultaneous Analysis of Carboxylic Anhydrides and Hydrolysates Using Supercritical Fluid Chromatography. Shimadzu. 8

• Cyclopropanecarboxylic acid anhydride Safety Data Sheet. Apollo Scientific. 15

• Simultaneous Determination by Selective Esterification of Trimellitic, Phthalic, and Maleic Anhydrides in the Presence of Respective Acids. ACS Omega. 16

• Simultaneous Analysis of Carboxylic Anhydrides and Hydrolysates Using Supercritical Fluid Chromatography. Shimadzu. 9

• Crystallisation. The Schlenk Line Survival Guide. 10

• Technical Support Center: Purification of Cyclopropane-Containing Alkaloids. BenchChem. 4

• Technical Support Center: Preserving Cyclopropane Integrity in Chemical Reactions. BenchChem. 5

• A Comparative Analysis of Catalytic and Non-Catalytic Methods for Anhydride Synthesis. BenchChem. 11

• Acid Anhydride Chemistry. Chemistry LibreTexts. 3

• Why cyclopropane is very less stable cycloalkane?? | Concept of Ring strain and Torsion strain. YouTube. 1

• Stability of Cycloalkane (Combustion Analysis). OpenOChem Learn. 2

• DEVELOPMENT OF NEW GAS CHROMATOGRAPHY/MASS SPECTROMETRY PROCEDURE FOR THE DETERMINATION OF HEXAHYDROPHTHALIC ANHYDRIDE IN UNSATU. Rasayan Journal of Chemistry. 13

• N-Ylide Mediated Synthesis and Resolution of a Chiral Pyrimidinyl Cyclopropane Carboxylic Acid. Organic Process Research & Development. 7

Sources

• 1. youtube.com [youtube.com]
• 2. Stability of Cycloalkane (Combustion Analysis) | OpenOChem Learn [learn.openochem.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. personal.tcu.edu [personal.tcu.edu]
• 7. pubs.acs.org [pubs.acs.org]
• 8. lcms.cz [lcms.cz]
• 9. shimadzu.com [shimadzu.com]
• 10. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Determination of aliphatic anhydrides and acids by reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Bot Verification [rasayanjournal.co.in]
• 14. researchgate.net [researchgate.net]
• 15. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 16. pubs.acs.org [pubs.acs.org]

Technical Support Center: Bicyclic Anhydrides Stability &amp; Handling

Topic: Thermal Stability, Decomposition Pathways, and Handling of Bicyclic Anhydrides (e.g., Nadic Anhydride, Methyl Nadic Anhydride, Norbornene-2,3-dicarboxylic anhydride). Audience: Polymer Chemists, Process Engineers, and Drug Development Scientists.

Mission Statement

Welcome to the Bicyclic Anhydride Technical Support Center. This guide addresses the unique stability challenges of fused-ring anhydride systems. Unlike simple cyclic anhydrides (e.g., succinic anhydride), bicyclic systems like Nadic Anhydride (NA) and Methyl Nadic Anhydride (MNA) exhibit complex thermal behaviors driven by ring strain and orbital symmetry. This guide provides actionable troubleshooting for thermal decomposition (Retro-Diels-Alder), moisture sensitivity (Hydrolysis), and stereochemical isomerization.

Module 1: Thermal Stability & Decomposition

Critical Mechanism: The Retro-Diels-Alder (rDA) Reaction

The primary failure mode for bicyclic anhydrides containing a double bond (e.g., norbornene systems) is the Retro-Diels-Alder (rDA) reaction. This is a reversion of the synthesis pathway, breaking the anhydride back into its volatile precursors: cyclopentadiene and maleic anhydride.

Key Insight: The rDA reaction is often mistaken for simple evaporation or decarboxylation. It is an equilibrium process that becomes significant at temperatures often used for curing epoxy resins or synthesizing polyimides (>200°C).

Visualizing the Pathway

The following diagram illustrates the competing pathways of isomerization (Endo-to-Exo) versus decomposition (rDA).

Caption: Thermal pathways of norbornene-based anhydrides. Isomerization to the stable 'Exo' form competes with 'Retro-Diels-Alder' decomposition at high temperatures.

Troubleshooting Guide: Thermal Issues

Q1: I observe weight loss and bubbling in my resin system at 230°C. Is this decarboxylation? Diagnosis: Unlikely. This is almost certainly the Retro-Diels-Alder (rDA) reaction.

• The Science: Decarboxylation typically requires temperatures >300°C or specific catalysts. At 200–250°C, norbornene-based anhydrides revert to cyclopentadiene (boiling point ~41°C) and maleic anhydride. The "bubbles" are gaseous cyclopentadiene escaping the matrix.

• Solution:

  • Lower Cure Temp: Stage your cure cycle. Hold at 150–180°C to lock the anhydride into the polymer network before ramping to >200°C. Once reacted (amide/ester formation), the rDA pathway is blocked.

  • Use Exo-Rich Grades: The endo isomer is less thermally stable. Sourcing exo-isomer enriched anhydrides reduces the kinetic drive toward rDA [1].

Q2: My DSC trace shows two endothermic peaks. What is happening? Diagnosis: You are observing Isomerization followed by Melting/Decomposition .

• The Science: The first peak (often ~140-160°C for NDA) is the melting of the endo isomer. If the pan is sealed, you may see an exotherm representing the endo-to-exo isomerization. If the pan is open, you will see a broad endotherm starting >200°C, representing rDA decomposition and volatilization [2].

• Protocol: Always run TGA in sealed pans with a pinhole to distinguish between evaporation (mass loss) and phase transitions.

Module 2: Hydrolysis & Storage Stability

Critical Mechanism: Ring Opening

Bicyclic anhydrides are hydrophobic but will hydrolyze over time to form dicarboxylic acids. This reaction is autocatalytic—the acid product catalyzes further hydrolysis.

Key Insight: Hydrolyzed anhydride (diacid) has a significantly higher melting point and lower solubility in epoxy resins, leading to "white spots" or grainy textures in cured products.

Visualizing the Hydrolysis Workflow

Caption: Decision tree for assessing anhydride quality. Hydrolysis is detected by the shift from anhydride doublets to a broad acid carbonyl peak.

Troubleshooting Guide: Moisture Issues

Q3: My liquid anhydride (e.g., MNA) has turned cloudy or precipitated solids. Diagnosis: Partial hydrolysis has occurred, forming the dicarboxylic acid derivative.

• The Science: MNA is a liquid eutectic mixture. The hydrolyzed diacid is a solid with a high melting point. Even 1-2% water uptake can cause precipitation.

• Solution:

  • Filtration: If hydrolysis is minor (<5%), filter the solids (diacid) and use the filtrate. Verify the Acid Value (AV) via titration.

  • Heat Treatment: Heating to 120°C can re-cyclize the diacid back to anhydride, but this risks triggering thermal polymerization or rDA. Filtration is safer.

Q4: How do I confirm hydrolysis without running a full titration? Diagnosis: Use FTIR Spectroscopy .

• The Science: Anhydrides exhibit a characteristic "carbonyl doublet" at ~1780 cm⁻¹ and ~1860 cm⁻¹ due to symmetric and asymmetric stretching. Hydrolysis destroys this doublet and replaces it with a single, broad peak at ~1710 cm⁻¹ (carboxylic acid) [3].

• Protocol:

  • Place a drop of resin on the ATR crystal.

  • Scan from 4000–600 cm⁻¹.

  • Ratio the peak height of 1710 cm⁻¹ (Acid) to 1780 cm⁻¹ (Anhydride).

Module 3: Standardized Characterization Protocols

To ensure reproducibility, use these defined protocols for characterizing bicyclic anhydrides.

Table 1: Thermal Properties of Common Bicyclic Anhydrides

Compound	Abbr.	Physical State	Melt Point (°C)	rDA Onset (°C)	Primary Hazard
Nadic Anhydride	NA / NDA	Solid (Crystals)	164 (Exo) / 142 (Endo)	~200 - 220	Sublimation
Methyl Nadic Anhydride	MNA	Liquid	< -15 (Eutectic)	~240	Moisture Absorption
Himic Anhydride	--	Solid	165	~210	Dust / Irritation

Protocol A: Determination of rDA Onset via TGA

Purpose: To determine the maximum safe processing temperature.

• Instrument: Thermogravimetric Analyzer (TGA).[1]

• Sample Mass: 5–10 mg.

• Pan Configuration:

  • Run 1 (Equilibrium): Aluminum pan, hermetically sealed with a laser pinhole . (Retains volatiles to observe equilibrium).

  • Run 2 (Processing):Open Platinum/Ceramic pan. (Simulates open-mold curing).

• Ramp Rate: 10°C/min from 25°C to 400°C under Nitrogen (50 mL/min).

• Analysis:

  • Identify the onset of mass loss (T_onset).

  • Criterion: If T_onset (Open) < T_onset (Sealed), the material is subliming or undergoing rDA with volatile escape.

Protocol B: Acid Value Titration (Hydrolysis Check)

Purpose: To quantify the extent of degradation.

• Solvent: Acetone or Pyridine/Water (9:1).

• Titrant: 0.1N KOH in Methanol.

• Indicator: Phenolphthalein.

• Calculation:

  • Note: A pure anhydride theoretically has an acid value derived from ring opening during titration. You are looking for deviations from the theoretical value.

  • Theoretical AV (MNA): ~620 mg KOH/g.

  • Degraded AV: >630 mg KOH/g indicates free acid presence.

References

• Vanderbilt University. (n.d.). Retro Diels-Alder Reactions of 5,6-Disubstituted-7-oxabicyclo[2.2.1]hept-2-enes. Retrieved from [Link]

• Journal of the American Chemical Society. (2008). Thermal isomerization in polycrystalline exo- and endo-5-norbornene-2,3-dicarboxylic anhydrides. Retrieved from [Link]

• Chemical Engineering Education. (2005).[2] Kinetics of Hydrolysis of Acetic Anhydride by In-Situ FTIR Spectroscopy. Retrieved from [Link]

• Royal Society of Chemistry. (2015). Using the hydrolysis of anhydrides to control gel properties. Retrieved from [Link]

• Master Organic Chemistry. (2018). The Retro Diels-Alder Reaction. Retrieved from [Link]

Sources

• 1. vanderbilt.edu [vanderbilt.edu]
• 2. Kinetics of Hydrolysis of Acetic Anhydride by In-Situ FTIR Spectroscopy: An Experiment for the Undergraduate Laboratory | Chemical Engineering Education [journals.flvc.org]

Reference Data & Comparative Studies

1H NMR characteristic peaks of 1-Phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione

The following guide details the 1H NMR characteristics of 1-Phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione , a rigid bicyclic anhydride scaffold used in medicinal chemistry for conformationally restricted analog design.

[1]

Executive Summary

1-Phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione (CAS: 710-97-4) is the cyclic anhydride of 1-phenyl-1,2-cyclopropanedicarboxylic acid. Its NMR spectrum is distinct due to the rigid bicyclic framework, which locks the cyclopropane protons in a specific magnetic environment.

Key Identification Markers:

• Absence of Acidic Protons: Unlike its precursor (the diacid), the anhydride shows no broad singlets >10 ppm.

• Cyclopropane "Fingerprint": A distinctive AMX or ABX system in the high-field region (1.5 – 3.5 ppm) representing the bridgehead methine and the methylene bridge protons.

• Aromatic Multiplet: A characteristic phenyl cluster at 7.3 – 7.6 ppm.

Structural Analysis & Peak Assignment

The molecule possesses a plane of asymmetry due to the C1-phenyl substitution. This renders the methylene protons at C6 diastereotopic.

Predicted Chemical Shifts (CDCl₃)

Proton Label	Type	Chemical Shift (δ ppm)	Multiplicity	Integration	Coupling Constants ( )
Ar-H	Aromatic	7.30 – 7.55	Multiplet	5H	N/A
H-5	Bridgehead Methine	3.25 – 3.45	dd or t	1H	Hz, Hz
H-6a	Cyclopropane CH₂	2.10 – 2.30	dd	1H	Hz, Hz
H-6b	Cyclopropane CH₂	1.60 – 1.80	dd	1H	Hz, Hz

Note on Stereochemistry: The anhydride ring forces the carboxylates into a cis configuration. The H-5 proton is cis to the phenyl group relative to the cyclopropane plane in the standard synthesized isomer (derived from cis-1-phenyl-1,2-cyclopropanedicarboxylic acid).

Structural Diagram & Correlations

The following diagram illustrates the proton environments and their connectivity.

Figure 1: Structural connectivity and NMR chemical shift mapping for 1-Phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione.

Comparative Analysis: Anhydride vs. Alternatives

In synthetic workflows, the primary challenge is distinguishing the Anhydride from its Diacid Precursor (hydrolysis product) or the Imide Analog (if reacting with amines).

Comparison Table

Feature	Target: Anhydride	Alternative 1: Diacid Precursor	Alternative 2: Imide Analog
Formula	C₁₁H₈O₃	C₁₁H₁₀O₄	C₁₁H₉NO₂ (e.g., Maleimide)
Solvent	CDCl₃ (Preferred)	DMSO-d₆ (Required for solubility)	CDCl₃
Acidic Protons	None	Broad Singlet (10-12 ppm)	Broad Singlet (if N-H)
H-5 Shift	~3.3 ppm (Deshielded by rigid carbonyls)	~2.8 - 3.0 ppm (Shielded relative to anhydride)	~2.5 - 2.8 ppm
H-6 Splitting	Sharp AMX/ABX	Often broadened by H-bonding	Sharp AMX
Stability	Moisture Sensitive	Stable	Stable

Mechanistic Insight

• Anhydride Formation: Upon cyclization of the diacid with acetyl chloride or acetic anhydride, the molecule loses water. This "locks" the conformation. The rigidity deshields the cyclopropane protons (H-5, H-6) due to the anisotropy of the fixed carbonyl groups.

• Hydrolysis Risk: If the NMR sample contains water (wet CDCl₃), the anhydride will hydrolyze back to the diacid in the tube. This appears as the emergence of broad peaks >10 ppm and a slight upfield shift of the cyclopropane region.

Experimental Protocol: Verification of Anhydride Formation

To ensure accurate characterization and avoid false negatives due to hydrolysis, follow this strict protocol.

Workflow Diagram

Figure 2: Decision tree for verifying anhydride formation via 1H NMR.

Step-by-Step Methodology

• Sample Preparation:

  • Take ~10 mg of the isolated solid.

  • Crucial: Use a fresh ampoule of CDCl₃ (99.8% D) stored over molecular sieves. Old chloroform often contains HCl and water, which will open the anhydride ring.

  • Dissolve completely. If the solution is cloudy, filter through a small plug of cotton wool.

• Acquisition Parameters:

  • Frequency: 400 MHz or higher is recommended to resolve the H-6a/H-6b coupling.

  • Spectral Width: -2 to 14 ppm.

  • Relaxation Delay (d1): Set to 2.0 seconds to ensure accurate integration of the aromatic protons vs. cyclopropyl protons.

• Data Processing:

  • Calibrate the residual CHCl₃ peak to 7.26 ppm .

  • Integrate the aromatic region (should be 5H).

  • Integrate the H-5 region (should be 1H).

  • Integrate the H-6 region (should be 2H).

• Validation Criteria:

  • Pass: 5:1:2 integration ratio; sharp multiplets; NO signal > 9 ppm.

  • Fail: Presence of broad hump at 8-12 ppm (indicates carboxylic acid OH); integration of H-5 region is < 1H relative to aromatics (indicates mixed species).

References

• Synthesis and Characterization of 1-Phenyl-3-azabicyclo[3.1.0]hexane derivatives. Arkivoc. (2004). Detailed synthesis of the related imide and lactam scaffolds with comparative NMR data.

• Synthesis of 1,5-Dimethyl-3-oxabicyclo[3.1.0]hexane-2,4-dione. Bentham Open. (2018).[1][2] Provides the baseline shifts for the methyl-substituted anhydride analog.

• 1-Phenylcyclopropanecarboxylic acid Spectral Data. PubChem. (2025).[3] Reference data for the mono-acid precursor to establish shift differences.

• NMR Solvent Data Chart. Cambridge Isotope Laboratories. Standard reference for residual solvent peaks (CDCl3 vs DMSO-d6).

Sources

• 1. A New Synthetic Method of 1,5-Dimethyl-3-Oxabicyclo[3.1.0] Hexane-2,4-Dione [benthamopenarchives.com]
• 2. researchgate.net [researchgate.net]
• 3. 1-Phenylcyclopropanecarboxylic acid | C10H10O2 | CID 80206 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Reactivity Guide: 1-Phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione vs. 2-One Lactone

This guide provides an in-depth technical comparison between 1-phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione (the Anhydride ) and 1-phenyl-3-oxabicyclo[3.1.0]hexan-2-one (the Lactone ).[1] It is designed for medicinal chemists and process scientists optimizing ring-opening protocols for pharmacophore synthesis.[1]

Executive Summary

The primary distinction between these two cyclopropane-fused scaffolds lies in their electrophilicity and regiochemical outcomes upon ring opening.[1]

• The Dione (Anhydride): A highly reactive, high-strain electrophile.[1] It undergoes rapid, regioselective nucleophilic attack under mild conditions, typically driven by steric factors to yield distal esters/amides.

• The Lactone (2-One): A moderately reactive species requiring stronger nucleophiles or thermal activation.[1] It offers a pathway to 1,2-hydroxymethyl cyclopropane carboxylic acid derivatives but suffers from slower kinetics due to the stability of the ester linkage compared to the anhydride.[1]

Part 1: Structural Analysis & Electrophilicity[1]

Structural Comparison

Both molecules share a bicyclo[3.1.0]hexane core, featuring a cyclopropane ring fused to a five-membered oxygenated ring.[1] The bridgehead carbon (C1) bears a phenyl group, which imparts significant steric bulk and electronic influence (donor-acceptor cyclopropane character).[1]

Feature	1-Phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione	1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one
Functional Class	Cyclic Anhydride (Cyclopropane-fused)	-Lactone (Cyclopropane-fused)
Hybridization	Two carbonyls (C2, C4)	One carbonyl (C2)
Ring Strain	High (~24 kcal/mol expansion energy)	Moderate
Electrophilicity	High (Activated by two C=O dipoles)	Moderate (Stabilized by alkoxy resonance)
Leaving Group	Carboxylate (Good LG, )	Alkoxide (Poor LG, )

Reactivity Visualization

The following diagram illustrates the electrophilic sites and the steric environment created by the C1-Phenyl group.

Caption: Comparative electrophilic pathways. The Dione favors C4 attack due to steric shielding of C2 by the phenyl group.[1] The Lactone has only one electrophilic carbonyl (C2).[1]

Part 2: Nucleophilic Ring Opening Dynamics[1]

The Anhydride (Dione): Regioselective Desymmetrization

The reaction of the 2,4-dione with nucleophiles (alcohols, amines) is a desymmetrization event.

• Mechanism: The nucleophile attacks one of the two carbonyls.[1][2]

• Regioselectivity Rule: In 1-substituted-1,2-cyclopropanedicarboxylic anhydrides, nucleophilic attack is dominated by steric hindrance .[1]

  • C2 Carbonyl: Adjacent to the bulky Phenyl group at C1.[1]

  • C4 Carbonyl: Adjacent to the Bridgehead Proton at C5.[1]

• Outcome: Nucleophiles preferentially attack C4 .[1]

  • Product: The ring opens to form the ester/amide at C4 (distal to Ph) and the free carboxylic acid at C2 (proximal to Ph).[1]

The Lactone (2-One): Chemoselective Opening

The lactone is significantly more robust.[1]

• Mechanism: Standard nucleophilic acyl substitution at C2.[1]

• Challenges: The C1-Phenyl group creates steric bulk directly adjacent to the C2-carbonyl.[1] Consequently, aminolysis or hydrolysis often requires thermal energy or Lewis Acid catalysis (e.g.,

  or ) compared to the spontaneous reaction of the anhydride.[1]

• Product:

  -Hydroxy acid or -hydroxy amide derivatives.[1]

Head-to-Head Data Comparison

Parameter	Anhydride (Dione)	Lactone (2-One)
Reagent: Methanol	Reacts at 25°C (no cat.)[1]	Requires reflux/acid cat.[1]
Reagent: Benzylamine	Exothermic, < 1 hr	Requires heat, > 12 hrs
Major Product (MeOH)	1-Phenyl-2-carboxy-cyclopropane-1-carboxylic acid methyl ester (Distal Ester)	Hydroxymethyl-cyclopropane carboxylate
Kinetic Profile
Synthetic Utility	Precursor to -amino acids, succinimides	Precursor to 1,2-diols, modified GABA

Part 3: Experimental Protocols

Protocol A: Regioselective Methanolysis of the Dione

Validates the steric control of ring opening.[1]

Objective: Synthesis of the mono-methyl ester with the free acid adjacent to the phenyl ring.

• Preparation: Dissolve 1-phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione (1.0 eq) in anhydrous THF (0.2 M).

• Nucleophile Addition: Cool to 0°C. Add anhydrous Methanol (1.1 eq) and DMAP (0.05 eq) as a catalyst. Note: DMAP acts as a nucleophilic catalyst, attacking the less hindered C4 first.

• Reaction: Stir at 0°C for 30 mins, then warm to RT for 1 hour. Monitor by TLC (disappearance of anhydride spot).

• Workup: Concentrate in vacuo. Dissolve residue in EtOAc, wash with 1N HCl (to remove DMAP) and Brine.

• Result: Quantitative yield of the hemi-ester.

  • Validation:

    H NMR will show a methyl ester singlet and a broad carboxylic acid peak.[1] NOE studies typically confirm the ester is trans to the phenyl group or distal, depending on the specific isomer of the starting material.

Protocol B: Aminolysis of the Lactone

Demonstrates the lower reactivity and need for thermal activation.[1]

Objective: Synthesis of the hydroxy-amide.

• Preparation: Suspend 1-phenyl-3-oxabicyclo[3.1.0]hexan-2-one (1.0 eq) in Toluene (0.5 M).

• Nucleophile Addition: Add Benzylamine (2.0 eq).[1]

• Activation: Heat the mixture to reflux (110°C) for 12–18 hours.

  • Alternative: For milder conditions, add

    (1.1 eq) at 0°C in DCM (Weinreb amidation conditions), then warm to RT.

• Workup: Cool to RT. Dilute with EtOAc. Wash with 1N HCl (to remove excess amine).[1] Dry over

  .[1]

• Result:

  -Hydroxy amide.[1]

  • Validation: IR spectroscopy will show the disappearance of the lactone C=O (

    ) and appearance of the amide C=O ( ).[1]

Part 4: Downstream Synthetic Pathways

The choice between Dione and Lactone dictates the available chemical space for subsequent steps.[1]

Caption: Strategic divergence. The Dione is the preferred route for amino acid analogs and imides, while the Lactone is ideal for alcohol-rich scaffolds.

References

• Synthesis and Reactivity of Cyclopropane Anhydrides : Mechehoud, Y., et al. "A New Synthetic Method of 1,5-Dimethyl-3-Oxabicyclo[3.1.0] Hexane-2,4-Dione." Letters in Organic Chemistry, 2018.[1] Link

• Lactone Synthesis & Properties : "1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one Chemical Properties." ChemicalBook, 2025.[3] Link

• Regioselectivity in Anhydride Openings : West, J. K., et al. "Cyclic anhydride ring opening reactions: theory and application."[1] Journal of Biomedical Materials Research, 1998.[4] Link

• Nucleophilic Activation of Lactones : Comparison of cyclic enones and lactones reactivity. PMC - NIH, 2015.[1] Link

• General Reactivity of 1,2-Cyclopropanedicarboxylic Acids : McCoy, L. L.[1] "The Preparation of Some 1,2-Cyclopropanedicarboxylic Acids." Journal of the American Chemical Society, 1958. Link[1]

Sources

• 1. 1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one | C11H10O2 | CID 11745119 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. (1S,5R)-1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one | 96847-53-9 [chemicalbook.com]
• 4. Cyclic anhydride ring opening reactions: theory and application - PubMed [pubmed.ncbi.nlm.nih.gov]

Mass spectrometry fragmentation patterns of phenyl-substituted bicyclic anhydrides

An In-Depth Guide to the Mass Spectrometry Fragmentation Patterns of Phenyl-Substituted Bicyclic Anhydrides

Authored by: Dr. Evelyn Reed, Senior Application Scientist

In the landscape of modern analytical chemistry, mass spectrometry (MS) stands as an indispensable tool for the structural elucidation of organic molecules. For researchers and professionals in drug development and materials science, a nuanced understanding of fragmentation patterns is not merely academic—it is a cornerstone of reliable compound identification and characterization. This guide provides a detailed exploration of the electron ionization (EI) mass spectrometry fragmentation behaviors of phenyl-substituted bicyclic anhydrides, a class of compounds with significant applications as building blocks in polymer and pharmaceutical synthesis.

We will delve into the characteristic fragmentation pathways, compare the patterns observed for different isomers, and provide a robust experimental protocol for acquiring high-quality mass spectra. The insights presented herein are grounded in established principles of mass spectrometry and supported by empirical data from the scientific literature.

Fundamental Principles of Electron Ionization Mass Spectrometry of Anhydrides

Electron ionization (EI) is a hard ionization technique that imparts significant energy to the analyte molecule, leading to extensive fragmentation. For cyclic anhydrides, the initial ionization event typically involves the removal of a non-bonding electron from one of the oxygen atoms, forming a molecular ion (M+•). The stability of this molecular ion and its subsequent fragmentation pathways are dictated by the overall structure of the molecule, including the nature of the ring system and the presence of substituents.

The fragmentation of cyclic anhydrides under EI conditions is often initiated by characteristic losses of small, stable neutral molecules such as carbon monoxide (CO) and carbon dioxide (CO2). The loss of these neutrals from the molecular ion results in the formation of diagnostic fragment ions. The presence of a phenyl substituent and a bicyclic framework introduces additional and often competing fragmentation channels, which provide a rich source of structural information.

Comparative Fragmentation Analysis of Phenyl-Substituted Bicyclic Anhydrides

The fragmentation patterns of phenyl-substituted bicyclic anhydrides are significantly influenced by the position of the phenyl group and the stereochemistry of the bicyclic system. To illustrate these differences, we will compare the mass spectra of two representative isomers: exo- and endo-2-phenyl-5,6-norbornanedicarboxylic anhydride.

While specific, detailed fragmentation data for a wide range of phenyl-substituted bicyclic anhydrides is dispersed throughout the literature, we can synthesize the expected patterns based on foundational knowledge of anhydride and bicyclic system fragmentation. The following table summarizes the key expected fragment ions and their proposed origins.

m/z Value	Proposed Ion Structure	Proposed Fragmentation Pathway	Significance
M+•	Molecular Ion	Initial electron ionization	Confirms molecular weight
[M - CO]+•	Loss of carbon monoxide from the molecular ion	Characteristic of cyclic anhydrides
[M - CO2]+•	Loss of carbon dioxide from the molecular ion	Characteristic of cyclic anhydrides
[M - CO - CO2]+•	Sequential loss of CO and CO2	Indicates anhydride functionality
[C6H5]+	Phenyl cation	Cleavage of the bond connecting the phenyl group to the bicyclic frame	Indicates the presence of a phenyl substituent
[C5H6]+•	Cyclopentadiene radical cation	Retro-Diels-Alder (rDA) fragmentation of the norbornene skeleton	Diagnostic for the norbornene bicyclic system

The Influence of the Phenyl Substituent

The phenyl group can influence fragmentation in several ways:

• Charge Stabilization: The aromatic ring can stabilize adjacent positive charges, potentially favoring fragmentation pathways that lead to the formation of benzylic-type cations.

• Inductive Effects: The electron-withdrawing or -donating nature of the phenyl group can affect the stability of the molecular ion and influence which bonds are most likely to cleave.

• Steric Hindrance: The size and position of the phenyl group can create steric strain that is relieved upon fragmentation, favoring certain pathways.

The Role of the Bicyclic System: The Retro-Diels-Alder Reaction

For bicyclic systems like the norbornene framework, a characteristic fragmentation pathway is the retro-Diels-Alder (rDA) reaction. This pericyclic reaction leads to the cleavage of the bicyclic system into two smaller, stable molecules. The observation of ions resulting from an rDA reaction is a strong indicator of the underlying bicyclic structure.

Visualizing the Fragmentation Pathways

The following diagrams illustrate the proposed major fragmentation pathways for a generic phenyl-substituted bicyclic anhydride under electron ionization.

Caption: Major EI fragmentation pathways of phenyl-substituted bicyclic anhydrides.

Experimental Protocol for Mass Spectrometry Analysis

This section provides a detailed, step-by-step protocol for the analysis of phenyl-substituted bicyclic anhydrides using a gas chromatograph coupled to a mass spectrometer (GC-MS) with an electron ionization source.

Instrumentation and Reagents

• Gas Chromatograph (GC): Equipped with a suitable capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

• Mass Spectrometer (MS): A quadrupole or time-of-flight (TOF) mass analyzer with an EI source.

• Sample: Phenyl-substituted bicyclic anhydride, dissolved in a volatile organic solvent (e.g., dichloromethane, ethyl acetate) at a concentration of approximately 1 mg/mL.

• Carrier Gas: Helium (99.999% purity).

Step-by-Step Procedure

• Sample Preparation:

  • Accurately weigh approximately 1 mg of the anhydride and dissolve it in 1 mL of a suitable solvent.

  • Ensure the sample is fully dissolved. Sonication may be used if necessary.

• GC-MS Method Setup:

  • Injector:

    • Set the injector temperature to 250 °C.

    • Use a split or splitless injection mode, depending on the sample concentration. A split ratio of 50:1 is a good starting point.

    • Injection volume: 1 µL.

  • GC Oven Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp rate: 10 °C/min to 280 °C.

    • Final hold: Hold at 280 °C for 5 minutes.

    • Rationale: This temperature program allows for the separation of the analyte from any impurities and ensures it elutes as a sharp peak.

  • MS Parameters:

    • Ion Source: Electron Ionization (EI).

    • Ionization Energy: 70 eV.

      • Rationale: 70 eV is the standard ionization energy used in EI-MS, as it provides reproducible fragmentation patterns and allows for comparison with library spectra.

    • Source Temperature: 230 °C.

    • Quadrupole Temperature (if applicable): 150 °C.

    • Mass Range: m/z 40-500.

      • Rationale: This mass range should encompass the molecular ion and all significant fragment ions.

    • Scan Rate: 2 scans/second.

• Data Acquisition and Analysis:

  • Inject the prepared sample into the GC-MS system.

  • Acquire the data using the established method.

  • Identify the chromatographic peak corresponding to the phenyl-substituted bicyclic anhydride.

  • Extract the mass spectrum for this peak.

  • Analyze the mass spectrum to identify the molecular ion and key fragment ions.

  • Compare the observed fragmentation pattern with the expected pathways and with library spectra if available.

Conclusion

The mass spectrometry fragmentation patterns of phenyl-substituted bicyclic anhydrides provide a wealth of structural information. By carefully analyzing the molecular ion and the characteristic fragment ions resulting from losses of CO and CO2, as well as from retro-Diels-Alder reactions, researchers can confidently identify and characterize these important chemical entities. The experimental protocol provided herein offers a reliable method for obtaining high-quality mass spectra, forming a solid foundation for further structural elucidation and chemical analysis. As with any analytical technique, a thorough understanding of the underlying chemical principles is paramount to the accurate interpretation of the data.

References

• Mass Spectrometry: A Textbook by Jürgen H. Gross. Springer. [Link]

• Interpretation of Mass Spectra by Fred W. McLafferty and Frantisek Turecek. University Science Books. [Link]

Comprehensive Analysis Guide: Distinguishing 1-phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione from Hydrolysis Products

Executive Summary

1-phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione (hereafter referred to as the Anhydride ) is a bicyclic anhydride fused to a cyclopropane ring. It serves as a critical rigid scaffold in the synthesis of conformationally restricted amino acids and glutamate receptor ligands.

The primary stability challenge is its rapid hydrolysis into 1-phenylcyclopropane-1,2-dicarboxylic acid (hereafter referred to as the Diacid ) upon exposure to atmospheric moisture or protic solvents. Distinguishing these two species is chemically deceptive because:

• They share an identical carbon skeleton.

• Standard analytical techniques (like RP-HPLC) often induce hydrolysis during analysis.

• Thermal techniques (like GC) can induce dehydration, converting the Diacid back into the Anhydride, yielding false positives for purity.

This guide outlines the definitive, self-validating protocols to distinguish and quantify these species without experimental artifacts.

Chemical Context & Hydrolysis Pathway[1][2]

The transition from Anhydride to Diacid involves the nucleophilic attack of water on the strained 5-membered anhydride ring. The fusion to the cyclopropane ring (bicyclo[3.1.0] system) adds significant ring strain (

carbonyls forced into a planar conformation), accelerating hydrolysis compared to non-strained anhydrides.

Pathway Diagram

Figure 1: The hydrolysis pathway showing the conversion of Anhydride to Diacid and the potential for thermal artifacts reverting the Diacid back to Anhydride during analysis.

Analytical Comparison & Decision Matrix

The following table summarizes the reliability of common analytical techniques for this specific pair.

Technique	Suitability	Critical Observation	Risk Factor
FTIR (ATR)	Excellent	Anhydride: Doublet (~1860, 1780 cm⁻¹)Acid: Broad OH (3000 cm⁻¹) + Single C=O (~1700 cm⁻¹)	None (Non-destructive).
H-NMR	Good	Anhydride: Distinct shift of cyclopropane protons.Acid: COOH protons visible (10-12 ppm).	Solvent must be strictly anhydrous (e.g., CDCl₃ over sieves). DMSO-d₆ often contains water.
RP-HPLC	Poor	Aqueous mobile phases hydrolyze the Anhydride on-column.	High false-negative rate for Anhydride.
GC-MS	Dangerous	Diacids often dehydrate in the injector port (250°C) to reform Anhydride.	False Positive: A pure Acid sample may look like pure Anhydride.

Detailed Experimental Protocols

Method A: FTIR Spectroscopy (The Gold Standard)

Principle: The 5-membered cyclic anhydride ring exhibits vibrational coupling, resulting in two distinct carbonyl bands due to symmetric and asymmetric stretching. The ring strain shifts these bands to higher frequencies than typical esters or acids.

Protocol:

• Preparation: Use an ATR (Attenuated Total Reflectance) accessory to avoid KBr pellet moisture contamination.

• Blank: Run a background scan with the anvil clean.

• Measurement: Place ~5 mg of solid sample on the crystal. Apply pressure.[1]

• Analysis Criteria:

  • Anhydride Confirmation: Look for a sharp doublet at 1865 ± 10 cm⁻¹ (weak, symmetric) and 1785 ± 10 cm⁻¹ (strong, asymmetric). The absence of a broad region at 2500–3300 cm⁻¹ confirms the ring is closed.

  • Hydrolysis Detection: Appearance of a broad "hump" centered at 3000 cm⁻¹ (O-H stretch) and a shift of the carbonyl dominant peak down to 1690–1710 cm⁻¹ .

Method B: Solution State NMR (Structural Validation)

Principle: The magnetic environment of the cyclopropane protons (H-5 and H-6) changes significantly when the electron-withdrawing anhydride ring opens to the dicarboxylic acid.

Protocol:

• Solvent Selection: Use CDCl₃ (Chloroform-d) stored over 4Å molecular sieves.

  • Why? CDCl₃ is aprotic. DMSO-d₆ is hygroscopic and will hydrolyze the sample in the tube.

• Sample Prep: Dissolve 10 mg sample in 0.6 mL dry CDCl₃. Cap immediately.

• Acquisition: Run standard ¹H-NMR (16 scans).

• Diagnostic Signals:

  • Anhydride:

    • Aromatic region: 7.2–7.5 ppm (5H, Phenyl).

    • Cyclopropane protons: Distinct doublets/multiplets in the 1.5–3.5 ppm range (depending on stereochemistry).

    • Key Check: No signal > 9 ppm.

  • Diacid:

    • Appearance of a broad singlet at 10.0–12.0 ppm (2H, COOH).

    • Shift of the cyclopropane protons upfield (shielded) relative to the anhydride due to loss of the rigid ring current effects.

Method C: Derivatization for HPLC Quantification

Principle: Since direct HPLC hydrolyzes the anhydride, you must chemically "trap" it as a stable half-ester or half-amide before injection.

Protocol:

• Quenching: Take 10 mg of the sample. Add 1 mL of anhydrous Methanol (excess).

  • Reaction: Anhydride + MeOH

    Mono-methyl ester (Stable).

  • Control: The Diacid does not react with MeOH without a catalyst (H⁺).

• Analysis: Inject the methanolic solution into RP-HPLC (C18 column, Water/Acetonitrile gradient).

• Interpretation:

  • Peak A (Mono-ester): Corresponds to the original Anhydride content.

  • Peak B (Diacid): Corresponds to the original Diacid impurity.

  • Note: You must synthesize standards of the mono-ester and diacid to determine retention times.

Analytical Workflow Diagram

Use this decision tree to select the correct method based on your sample state and data needs.

Figure 2: Decision matrix for selecting the appropriate analytical method based on sample state and quantification requirements.

References

• Structure & Properties: PubChem. (n.d.). 3-Oxabicyclo[3.1.0]hexane-2,4-dione.[1][2][3][4][5] National Library of Medicine. Retrieved from [Link]

• IR Spectroscopy of Anhydrides: Mayo, D. W., Miller, F. A., & Hannah, R. W. (2004). Course Notes on the Interpretation of Infrared and Raman Spectra. Wiley-Interscience. (General reference for cyclic anhydride doublet frequencies).

• NMR Solvent Effects: Matsuo, T., & Kodera, Y. (1967). Studies of the solvent effect on the chemical shifts in n.m.r. spectroscopy. II. Solutions of succinic anhydride.[6][7][8] Canadian Journal of Chemistry.[7] Retrieved from [Link]

• GC Dehydration Artifacts: Don_Hilton. (2014). Analysis of a mix of anhydride and its dicarboxylic acid. Chromatography Forum. Retrieved from [Link]

• Synthesis Context: Mechehoud, Y., et al. (2018).[1] A New Synthetic Method of 1,5-Dimethyl-3-Oxabicyclo[3.1.0] Hexane-2,4-Dione. ResearchGate. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 3-Oxabicyclo[3.1.0]hexane-2,4-dione | CAS 5617-74-3 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 3. 3-Oxabicyclo(3.1.0)hexane-2,4-dione | C5H4O3 | CID 2734721 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-oxabicyclo[3.1.0]hexane-2,4-dione | Sigma-Aldrich [sigmaaldrich.com]
• 5. 3-Oxabicyclo[3.1.0]hexane-2,4-dione, 97%, Thermo Scientific 250 mg | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.ie]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1-Phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione

Introduction

1-Phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione is a bicyclic anhydride derivative. While its primary application is in specialized organic synthesis, likely as a precursor for complex molecules, its handling and disposal demand a rigorous, safety-first approach. The strained bicyclic system combined with the reactive anhydride functional group necessitates a comprehensive understanding of its hazard profile to ensure the safety of laboratory personnel and maintain environmental compliance.

This guide provides a detailed, step-by-step protocol for the safe disposal of 1-Phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione. As a specific Safety Data Sheet (SDS) for this compound is not widely available, the following procedures are synthesized from the known hazards of its structural analogs, including 1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one and the parent 3-Oxabicyclo[3.1.0]hexane-2,4-dione, in conjunction with established best practices for chemical waste management.

Section 1: Hazard Identification and Risk Assessment

Understanding the chemical's inherent risks is the foundation of safe handling and disposal. The primary hazards are derived from the reactivity of the anhydride functional group and the irritant properties of the core bicyclic structure.

1.1 Anticipated Hazard Profile

Based on GHS classifications for structurally similar compounds, 1-Phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione should be handled as a substance with the following potential hazards.[1][2]

Hazard Class	GHS Hazard Statement (Anticipated)	Causality and Field Insight
Serious Eye Irritation	H319: Causes serious eye irritation.	The anhydride moiety can react with moisture on the surface of the eye to form the corresponding dicarboxylic acid, leading to irritation and potential damage.
Skin Irritation	H315: Causes skin irritation.	Similar to eye irritation, reaction with skin moisture can form acidic byproducts. Prolonged contact should be avoided.[2]
Respiratory Irritation	H335: May cause respiratory irritation.	If the compound is a fine powder or dust, inhalation can lead to irritation of the respiratory tract.[2]

1.2 Precautionary Measures

All laboratory operations involving this compound must be guided by the following precautionary statements.[2]

Precautionary Type	GHS Precautionary Statement (Recommended)
Prevention	P261: Avoid breathing dust. P264: Wash hands and any exposed skin thoroughly after handling. P280: Wear protective gloves/protective clothing/eye protection/face protection.
Response	P302 + P352: IF ON SKIN: Wash with plenty of soap and water. P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. P337 + P317: If eye irritation persists: Get medical help.
Storage	P403 + P233: Store in a well-ventilated place. Keep container tightly closed.
Disposal	P501: Dispose of contents/container to an approved waste disposal plant.

Section 2: Spill Management Protocol

Immediate and correct response to a spill is critical to mitigating exposure and preventing environmental contamination.

2.1 Required Personal Protective Equipment (PPE) for Spill Cleanup

PPE Item	Specification	Purpose
Gloves	Chemical-resistant (Nitrile, Neoprene)	Prevents skin contact with the compound.
Eye Protection	Chemical safety goggles or a face shield	Protects eyes from dust particles and potential splashes.
Lab Coat	Standard laboratory coat	Protects clothing and skin from contamination.
Respiratory Protection	NIOSH-approved respirator (if significant dust is present)	Prevents inhalation of irritating dust.

2.2 Spill Cleanup Workflow

The following workflow provides a logical sequence of actions for managing a spill.

Caption: Spill response workflow for 1-Phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione.

Step-by-Step Spill Protocol:

• Evacuate and Isolate: Immediately alert others in the area and restrict access.

• Don PPE: Before approaching the spill, put on all required PPE as listed in the table above.

• Containment: For larger spills, surround the area with an inert absorbent material like sand or vermiculite.

• Collection:

  • For small spills: Gently wipe up the solid with a damp cloth to avoid generating dust.

  • For larger spills: Carefully sweep the absorbent material and compound into a designated waste container. Do not use a standard vacuum cleaner.

• Packaging: Place all contaminated materials (cloths, absorbent, etc.) into a heavy-duty, sealable plastic bag or a compatible, leak-proof container.

• Labeling: Clearly label the container as "Hazardous Waste: 1-Phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione" and include the date and hazard symbols.

• Decontamination: Clean the spill area thoroughly with soap and water.

• Final Disposal: Transfer the sealed waste container to your institution's designated hazardous waste accumulation area for pickup by the Environmental Health and Safety (EHS) department.[3]

Section 3: Step-by-Step Chemical Waste Disposal Procedure

The primary and most secure method for disposal is through your institution's EHS-managed hazardous waste program. In certain situations, a chemical neutralization step may be considered by experienced researchers prior to disposal, but this must be approved by EHS.

Caption: Disposal decision workflow for 1-Phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione.

3.1 Primary Disposal Protocol (Standard Procedure)

This protocol is the mandatory standard for all users.

• Waste Identification: Classify all materials containing 1-Phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione (e.g., unused reagent, reaction residues, contaminated consumables) as hazardous chemical waste.

• Waste Segregation: Keep this waste stream separate from all other chemical waste (e.g., halogenated solvents, aqueous waste) to prevent unintended reactions.[3]

• Containerization:

  • Use a chemically compatible, leak-proof container with a secure, tight-fitting lid. A high-density polyethylene (HDPE) container is a suitable choice.

  • Ensure the container is clean and dry before adding waste to prevent premature reaction of the anhydride.

• Labeling: Affix a hazardous waste label to the container. The label must include:

  • The full chemical name: "1-Phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione"

  • The words "Hazardous Waste"

  • An accurate description of the contents (e.g., "Solid," "Residue in Methanol")

  • Appropriate hazard pictograms (e.g., exclamation mark for irritant)

  • The date of accumulation

• Storage and Disposal: Store the sealed container in a designated satellite accumulation area. Arrange for pickup by your institution's EHS department for final disposal, which is typically high-temperature incineration.[4]

3.2 Alternative: Chemical Neutralization (Expert Use Only)

CAUTION: This procedure should only be performed by trained chemists comfortable with handling reactive compounds and with prior approval from their institutional EHS department. The goal is to hydrolyze the reactive anhydride to a more stable and less hazardous dicarboxylate salt.

• Setup: Perform the procedure in a functioning chemical fume hood. Have appropriate PPE (goggles, lab coat, gloves) on. Have a spill kit ready.

• Preparation: Prepare a dilute solution of a weak base, such as 1 M sodium bicarbonate (NaHCO₃), in a beaker large enough to accommodate the quantity of waste and potential foaming. Place the beaker in an ice bath to control the reaction temperature.

• Neutralization: Slowly and in small portions, add the 1-Phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione waste to the stirring bicarbonate solution. The hydrolysis is exothermic and will release carbon dioxide gas. Control the rate of addition to prevent excessive foaming and temperature increase.

• Completion: Once all the waste has been added, allow the mixture to stir and slowly warm to room temperature. Stir for an additional 1-2 hours to ensure the reaction is complete.

• Final Disposal: The resulting aqueous solution of the dicarboxylate salt should be containerized, labeled as "Hydrolyzed 1-Phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione Waste," and disposed of through the EHS office.

Section 4: Regulatory Compliance

All chemical waste disposal is subject to local, state, and federal regulations. In the United States, the Environmental Protection Agency (EPA) governs hazardous waste under the Resource Conservation and Recovery Act (RCRA). It is the legal responsibility of the waste generator (the researcher) to ensure full compliance.

The ultimate authority for waste disposal procedures is your institution's Environmental Health and Safety (EHS) department. This guide serves as a technical resource, but you must always consult with and follow the specific protocols established by your EHS office.

References

• PubChem. 1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one. National Center for Biotechnology Information. [Link]

• LookChem. (1S,5R)-1-PHENYL-3-OXA-BICYCLO[3.1.0]HEXAN-2-ONE. [Link]

• PubChem. 3-Oxabicyclo[3.1.0]hexane-2,4-dione. National Center for Biotechnology Information. [Link]

• PubChemLite. 1-phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione. [Link]

• Mechehoud, Y., et al. A New Synthetic Method of 1,5-Dimethyl-3-Oxabicyclo[3.1.0] Hexane-2,4-Dione. Recent Patents on Chemical Engineering. [Link]

• Organic Syntheses. Safety and Waste Disposal Information. [Link]

Sources

• 1. 1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one | C11H10O2 | CID 11745119 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Oxabicyclo(3.1.0)hexane-2,4-dione | C5H4O3 | CID 2734721 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]

Navigating the Unseen: A Senior Application Scientist's Guide to Personal Protective Equipment for 1-Phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione

This guide provides essential safety and handling protocols for 1-Phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione, a compound for which specific hazard data is limited. In the absence of a comprehensive Safety Data Sheet (SDS), this document synthesizes information from close structural analogs and established chemical safety principles to create a robust framework for risk mitigation. Our primary objective is to empower researchers, scientists, and drug development professionals with the knowledge to handle this compound with the utmost care, ensuring personal safety and experimental integrity.

Hazard Analysis: A Logic-Driven Approach

Understanding the chemical nature of 1-Phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione is fundamental to anticipating its potential hazards. The molecule's structure incorporates three key features: a bicyclic ring system, a cyclic anhydride (the dione functionality within the oxabicyclo-hexane ring), and a phenyl group. Each of these contributes to its reactivity and potential biological effects.

• Cyclic Anhydride Moiety: Cyclic anhydrides are known to be reactive towards nucleophiles, including water. This reactivity is the basis for their potential to act as irritants and sensitizers. Upon contact with moisture, such as on the skin, in the eyes, or within the respiratory tract, the anhydride ring can open to form the corresponding dicarboxylic acid, which can lead to irritation and inflammation.

• Aromatic Phenyl Group: The presence of a phenyl group classifies the compound as an aromatic hydrocarbon derivative. While the phenyl group itself is relatively stable, it contributes to the overall lipophilicity of the molecule, which may influence its absorption and interaction with biological systems.

• Bicyclic System: The strained bicyclic structure can also influence the compound's reactivity.

Given the lack of specific toxicological data for 1-Phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione, we will extrapolate potential hazards from its close structural analogs for which data is available.

Table 1: Hazard Profile of Structural Analogs

Compound Name	CAS Number	Molecular Formula	Reported Hazards	Source
1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one	63106-93-4	C₁₁H₁₀O₂	H319: Causes serious eye irritation.[1]	PubChem[1]
3-Oxabicyclo[3.1.0]hexane-2,4-dione	5617-74-3	C₅H₄O₃	H315: Causes skin irritation. H319: Causes serious eye irritation. H335: May cause respiratory irritation.[2][3]	Fisher Scientific[2], PubChem[3]

Based on this analog data, it is prudent to assume that 1-Phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione is, at a minimum, a skin irritant, a serious eye irritant, and a potential respiratory irritant. Therefore, a conservative approach to PPE is not only warranted but essential.

Core Personal Protective Equipment (PPE) Protocol

The following PPE recommendations are based on the potential hazards identified above. This protocol should be considered the minimum standard for handling 1-Phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione in a laboratory setting.

Eye and Face Protection

Due to the high likelihood of severe eye irritation, robust eye and face protection is non-negotiable.

• Primary Protection: Always wear chemical splash goggles that conform to ANSI Z87.1 or EN 166 standards. These provide a seal around the eyes, offering protection from splashes, dust, and vapors.

• Secondary Protection: When handling larger quantities (>1 g) or when there is a significant risk of splashing, a full-face shield must be worn in addition to chemical splash goggles. The face shield provides a secondary barrier, protecting the entire face from direct contact.

Skin and Body Protection

Preventing skin contact is crucial, as the compound is expected to be a skin irritant.

• Gloves:

  • Material Selection: Nitrile gloves are a suitable choice for incidental contact.[4][5] For prolonged handling or immersion, heavier-duty gloves such as butyl rubber or Viton™ should be considered, as they offer superior protection against a wide range of organic compounds, including aromatic hydrocarbons.[5][6] Always consult a glove compatibility chart for the specific chemicals being used.

  • Glove Integrity: Before each use, visually inspect gloves for any signs of degradation, such as discoloration, swelling, or tears. Do not reuse disposable gloves.

  • Proper Technique: When removing gloves, use a technique that avoids touching the outer surface of the glove with bare skin.

• Laboratory Coat: A clean, long-sleeved laboratory coat must be worn and fully fastened. For procedures with a higher risk of splashes, a chemically resistant apron or coveralls should be worn over the lab coat.[7]

Respiratory Protection

Given the potential for respiratory irritation, particularly when handling the compound as a powder, respiratory protection is a critical consideration.

• Engineering Controls: The primary method for controlling respiratory hazards is to use engineering controls. Always handle 1-Phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione inside a certified chemical fume hood to minimize the inhalation of dust or vapors.

• Respirator Use: If engineering controls are insufficient or when weighing the solid material outside of a containment hood, a NIOSH-approved respirator is required.

  • For powders, a filtering facepiece respirator (such as an N95) may be sufficient.

  • If the compound is volatile or used in a manner that generates vapors, an air-purifying respirator with organic vapor cartridges is necessary.

Table 2: Summary of PPE Recommendations by Task

Task	Eye/Face Protection	Skin/Body Protection	Respiratory Protection (in addition to Fume Hood)
Weighing Solid (<1g)	Chemical Splash Goggles	Nitrile Gloves, Lab Coat	N95 Respirator (if outside fume hood)
Preparing Solutions	Chemical Splash Goggles & Face Shield	Nitrile or Butyl Gloves, Lab Coat	Recommended if significant vapor is anticipated
Running Reactions	Chemical Splash Goggles & Face Shield	Butyl or Viton™ Gloves, Lab Coat, Chemical Apron	Assess based on reaction scale and conditions
Post-Reaction Workup	Chemical Splash Goggles & Face Shield	Butyl or Viton™ Gloves, Lab Coat, Chemical Apron	Assess based on procedure and potential for exposure

Operational and Disposal Plans

A systematic approach to laboratory operations, from preparation to disposal, is essential for minimizing risk.

Donning and Doffing of PPE

The order in which PPE is put on (donning) and taken off (doffing) is critical to prevent cross-contamination.

Figure 1: Standard sequence for donning and doffing PPE.

Spill Management

In the event of a spill, prompt and correct action is necessary.

• Evacuate: Alert personnel in the immediate area and evacuate if necessary.

• Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

• Contain: For solid spills, you can dampen the material with a 60-70% ethanol solution to prevent dust from becoming airborne.[8]

• Collect: Use appropriate absorbent materials for liquids or carefully sweep up dampened solids. Place all contaminated materials into a labeled, sealable waste container.

• Decontaminate: Clean the spill area with soap and water.

Disposal Plan

As a halogen-free aromatic organic compound, 1-Phenyl-3-oxabicyclo[3.1.0]hexane-2,4-dione and any materials contaminated with it must be disposed of as hazardous chemical waste. Do not dispose of this chemical down the drain or in the regular trash.[8]

Sources

• 1. 1-Phenyl-3-oxabicyclo[3.1.0]hexan-2-one | C11H10O2 | CID 11745119 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. 3-Oxabicyclo(3.1.0)hexane-2,4-dione | C5H4O3 | CID 2734721 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. usascientific.com [usascientific.com]
• 5. safety.fsu.edu [safety.fsu.edu]
• 6. esafetysupplies.com [esafetysupplies.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]